N-Me-D-Phe-OBzl.TosOH

Core Science & Biosynthesis

N-Me-D-Phe-OBzl.TosOH chemical structure and properties

Advanced Building Block for Peptidomimetic Synthesis[1][2]

Part 1: Executive Summary

N-Me-D-Phe-OBzl·TosOH (N-methyl-D-phenylalanine benzyl ester p-toluenesulfonate) is a specialized amino acid derivative used primarily in the synthesis of proteolytic-resistant peptides and peptidomimetics. By combining N-methylation, D-stereochemistry, and C-terminal protection, this compound serves as a critical intermediate for introducing conformational constraints and metabolic stability into bioactive molecules.

This guide details the physicochemical properties, synthesis pathways, and quality control parameters for N-Me-D-Phe-OBzl·TosOH, designed for researchers in medicinal chemistry and drug development.[1][2]

Part 2: Chemical Identity & Physicochemical Properties[1][4]

Structural Analysis

The compound consists of three functional components:

• N-Methyl-D-Phenylalanine Core: The D-enantiomer of phenylalanine with a methyl group on the

  -amine. This modification eliminates the hydrogen bond donor capability of the amide bond (when coupled), favoring cis-peptide bond formation and reducing aggregation.

• Benzyl Ester (OBzl): A semi-permanent C-terminal protecting group removable by hydrogenolysis (

  /Pd) or strong acid (HF, TFMSA), but stable to TFA (used for Boc removal).

• p-Toluenesulfonate (TosOH): The counter-ion that confers crystallinity, non-hygroscopicity, and shelf-stability compared to the oily free base or hygroscopic hydrochloride salts.

Chemical Data Table[5]

Property	Specification
Chemical Name	N-Methyl-D-phenylalanine benzyl ester p-toluenesulfonate
Synonyms	H-N-Me-D-Phe-OBzl[3]·TosOH; Benzyl N-methyl-D-phenylalaninate tosylate
Molecular Formula
Molecular Weight	441.54 g/mol
CAS Number	40298-25-7 (L-isomer ref); Custom synthesis for D-isomer
Melting Point	108–110 °C (Predicted based on L-enantiomer)
Appearance	White to off-white crystalline powder
Solubility	Soluble in MeOH, DMF, DCM, ; Insoluble in , Hexanes
Chirality	D-Configuration (R-configuration at -carbon)

Note on CAS: While the L-isomer (N-Me-L-Phe-OBzl·TosOH) is indexed under CAS 40298-25-7, the D-isomer is frequently a custom-manufactured item. Users should verify the stereochemistry explicitly via chiral HPLC or polarimetry (

will be opposite to the L-isomer).

Structural Visualization

The following diagram illustrates the chemical connectivity and the ionic interaction between the ammonium cation and the tosylate anion.

Caption: Schematic representation of the N-Me-D-Phe-OBzl cation and Tosylate anion interaction.

Part 3: Synthesis & Manufacturing[6][7]

The synthesis of N-Me-D-Phe-OBzl[1][4][5]·TosOH is typically achieved via Fischer-Speier Esterification , which is preferred over coupling reagents (DCC/EDC) for generating the tosylate salt directly in high purity.

Reaction Mechanism

• Protonation: p-Toluenesulfonic acid protonates the carboxylic acid of N-Me-D-Phe.

• Nucleophilic Attack: Benzyl alcohol attacks the activated carbonyl carbon.[6]

• Water Removal: The reaction is driven to completion by the azeotropic removal of water (using benzene, toluene, or cyclohexane).

• Salt Precipitation: Upon cooling and addition of a non-polar solvent (ether), the product crystallizes as the stable tosylate salt.

Experimental Protocol (Bench Scale)

Reagents:

• N-Methyl-D-Phenylalanine (1.0 eq)

• Benzyl Alcohol (5.0 eq)

• p-Toluenesulfonic acid monohydrate (1.1 eq)

• Solvent: Toluene or Cyclohexane[6]

• Precipitation Solvent: Diethyl Ether (

  )

Step-by-Step Methodology:

• Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

• Charging: Add N-Methyl-D-Phenylalanine (e.g., 10 mmol), p-Toluenesulfonic acid monohydrate (11 mmol), and Benzyl Alcohol (50 mmol) to the flask.

• Solvent Addition: Add Toluene (50 mL) to suspend the solids.

• Reflux: Heat the mixture to reflux (

  ). Water will begin to collect in the Dean-Stark trap.[6]

• Monitoring: Continue reflux until water evolution ceases (approx. 4–6 hours). The solution should become clear.

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Add Diethyl Ether (100 mL) slowly with vigorous stirring. The product should precipitate as a white solid.

  • Troubleshooting: If an oil forms, decant the supernatant, add fresh ether, and scratch the flask wall to induce crystallization.

• Isolation: Filter the solid under vacuum. Wash the filter cake with cold ether (

  mL) to remove excess benzyl alcohol and toluene.

• Drying: Dry the solid in a vacuum desiccator over

  or KOH to constant weight.

Synthesis Workflow Diagram

Caption: Workflow for the Fischer-Speier esterification synthesis of N-Me-D-Phe-OBzl·TosOH.

Part 4: Quality Control & Analytics

To ensure the integrity of this building block for drug development, the following analytical tests are mandatory.

Identity Verification

• 1H NMR (DMSO-d6):

  • 2.30 (s, 3H, Tosyl- )
  • 2.50-2.60 (s, 3H, N- )
  • 5.10-5.20 (s, 2H, Benzyl- )
  • 7.10-7.50 (m, aromatic protons from Phe, Bzl, Tos)

• Mass Spectrometry (ESI): Positive mode should show the cation mass

  Da.

Purity & Chiral Integrity

• HPLC Purity: >98.0% (Area %).

  • Column: C18 Reverse Phase.

  • Mobile Phase: Water/Acetonitrile with 0.1% TFA gradient.

• Chiral Purity (Enantiomeric Excess): >99.5% ee.

  • Method: Chiral HPLC (e.g., Daicel Chiralpak AD-H or OD-H).

  • Importance: The D-configuration is critical. Contamination with the L-isomer (from racemization during synthesis) can ruin downstream biological activity.

  • Racemization Risk: N-methyl amino acids are more prone to racemization during activation than standard amino acids. However, the acid-catalyzed esterification (Fischer-Speier) generally preserves chirality better than base-catalyzed alkylation methods.

Part 5: Handling & Stability[3]

• Storage: Store at +2°C to +8°C (Refrigerated). Keep container tightly closed.

• Hygroscopicity: Tosylate salts are generally less hygroscopic than HCl salts, but exposure to high humidity should still be avoided.

• Stability: Stable for >2 years if stored properly.

• Safety:

  • H315: Causes skin irritation.[3][7]

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

  • PPE: Wear nitrile gloves, safety goggles, and work in a fume hood, especially when handling the free benzyl alcohol or toluene during synthesis.

References

• BenchChem. N-Me-Phe-Obzl p-Tosylate | 40298-25-7 | Physicochemical Properties & Synthesis. Retrieved from

• ChemicalBook. N-Methyl-L-phenylalanine benzyl ester p-toluenesulfonate Properties and Suppliers. Retrieved from

• ResearchGate. Microwave assisted facile synthesis of amino acid benzyl ester p-toluenesulfonate salts. Retrieved from

• PubChem. p-Toluenesulfonic acid (TosOH) Chemical Data.[7] Retrieved from

• TCI Chemicals. D-Phenylalanine Benzyl Ester p-Toluenesulfonate (Non-methylated analog reference). Retrieved from

Sources

• 1. N-Me-Phe-Obzl p-Tosylate | 40298-25-7 | Benchchem [benchchem.com]
• 2. chemimpex.com [chemimpex.com]
• 3. p-Toluenesulfonic acid - Wikipedia [en.wikipedia.org]
• 4. 2,6-dibromo-4-phenyl-phenol | CAS#:4400-05-9 | Chemsrc [chemsrc.com]
• 5. N-METHYL-L-PHENYLALANINE HYDROCHLORIDE | 66866-67-9 [chemicalbook.com]
• 6. benchchem.com [benchchem.com]
• 7. Benzyl tosylate | C14H14O3S | CID 160558 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Analysis: N-Me-D-Phe-OBzl.TosOH vs. N-Me-L-Phe Derivatives

Executive Summary

In the high-stakes landscape of peptide drug discovery, the distinction between N-Me-D-Phe-OBzl.TosOH and N-Me-L-Phe derivatives is not merely stereochemical—it is functional. While L-isomers represent the natural substrate for biological machinery, they are inherently unstable in vivo. The D-isomer, particularly when N-methylated and stabilized as a tosylate salt, acts as a "structural lock," forcing peptides into bioactive conformations (such as

-turns) while evading proteolytic degradation.

This guide analyzes the physicochemical, synthetic, and biological divergences of these two entities, providing actionable protocols for their application in therapeutic development.

Structural & Stereochemical Divergence

The core difference lies in the spatial arrangement of the side chain and the modification of the peptide backbone nitrogen.

The Stereochemical "Mirror" (D vs. L)

• N-Me-L-Phe: The natural L-configuration (

  -configuration at -carbon) is recognized by endogenous proteases (e.g., chymotrypsin). While N-methylation reduces proteolysis rates by steric hindrance, the L-backbone remains susceptible to enzymatic recognition and cleavage.

• N-Me-D-Phe: The D-configuration (

  -configuration) places the phenyl side chain in a spatial orientation that most mammalian enzymes cannot bind. This "inversion" effectively renders the residue invisible to standard proteolytic machinery.

The N-Methylation Effect

N-methylation replaces the amide proton (

) with a methyl group ( ). This has three critical consequences:

• Hydrogen Bond Deletion: Removes a hydrogen bond donor, increasing lipophilicity and membrane permeability (critical for oral bioavailability).

• Conformational Constraint: Severely restricts

  and torsion angles, often forcing the peptide backbone into a cis-configuration or inducing Type II' -turns.

• Steric Shielding: The methyl group physically blocks the approach of nucleophiles or enzymes to the carbonyl carbon.

The "TosOH" Factor

N-Me-D-Phe-OBzl.TosOH is the p-toluenesulfonate (tosylate) salt of the benzyl ester.

• Why Tosylate? Free N-methyl amino acid esters are often oils or low-melting solids that degrade (diketopiperazine formation) upon storage. The tosylate anion (

  ) forces the molecule into a stable, crystalline lattice, ensuring high purity (>98%) and shelf stability.

• Why OBzl? The benzyl ester protects the C-terminus during N-terminal elongation and is cleaved via hydrogenolysis (

  ) or strong acid (HF/TFMSA), orthogonal to Boc/Fmoc strategies.

Comparative Analysis: Physical & Biological Properties[1]

The following table contrasts the specific reagent (D-isomer salt) against the general class of L-derivatives.

Feature	N-Me-D-Phe-OBzl.TosOH	N-Me-L-Phe Derivatives
Stereochemistry	D ( -config); Unnatural	L ( -config); Natural
Physical State	Crystalline Solid (White/Off-white)	Often Oils or Hygroscopic Solids (as free base/HCl)
Proteolytic Stability	High (Resistant to Chymotrypsin/Pepsin)	Moderate (Slowed degradation, but cleavable)
Conformational Role	Induces -turns (Type II'); destabilizes -helices	Promotes extended strands or polyproline II helices
Biological Role	Antagonist design; Metabolic stability enhancer	Agonist mimicry; Fine-tuning receptor affinity
Risk of Racemization	Low (in TosOH form); High during coupling	High (prone to oxazolone formation during activation)
Primary Application	Peptidomimetics (e.g., Teixobactin analogs, Somatostatin)	Natural Product Synthesis (e.g., Cyclosporine A)

Synthesis & Manufacturing Protocols

Synthesizing N-methylated D-amino acids requires navigating the risk of racemization. The Fischer-Speier Esterification is the gold standard for producing the stable TosOH salt.

Protocol: Synthesis of N-Me-D-Phe-OBzl.TosOH

Objective: Produce high-purity crystalline salt from N-Me-D-Phe.

Reagents:

• N-Methyl-D-Phenylalanine (1.0 eq)

• Benzyl Alcohol (10.0 eq)

• p-Toluenesulfonic acid monohydrate (1.1 eq)

• Benzene or Toluene (Solvent)

• Diethyl Ether (Precipitation)

Step-by-Step Methodology:

• Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, suspend N-Me-D-Phe and p-TsOH in Toluene.

• Addition: Add Benzyl Alcohol.

• Reflux: Heat the mixture to reflux (

  ). Water generated by esterification is azeotropically removed via the Dean-Stark trap.

  • Checkpoint: The reaction is complete when no further water collects (approx. 4–6 hours). The solution should become clear.

• Concentration: Cool to room temperature. Remove excess Toluene and Benzyl Alcohol under reduced pressure (rotary evaporator).

• Crystallization: Add anhydrous Diethyl Ether to the oily residue. Triturate vigorously. The product should precipitate as a white solid.

  • Troubleshooting: If an oil persists, cool to

    and scratch the glass to induce nucleation.

• Isolation: Filter the solid, wash with cold Ether, and dry under vacuum over

  .

Visualization: Synthesis Workflow

Figure 1: Synthetic pathway for generating the stable tosylate salt of N-Me-D-Phe benzyl ester.

Biological Implications & Case Study

The inclusion of N-Me-D-Phe is often the "make-or-break" factor in peptide therapeutics.

Case Study: Teixobactin Analogs

Teixobactin is a potent antibiotic targeting Gram-positive bacteria.[1][2] Structure-activity relationship (SAR) studies have confirmed that the N-terminal N-Me-D-Phe residue is critical.

• Observation: Replacing N-Me-D-Phe with L-Phe or removing the methyl group results in a total loss of antibacterial activity.[3]

• Mechanism: The D-configuration positions the N-terminus to interact specifically with the pyrophosphate group of Lipid II (bacterial cell wall precursor), while the N-methyl group prevents degradation by bacterial proteases.

Mechanism of Action: Protease Evasion

The following diagram illustrates why the D-isomer is superior for stability.

Figure 2: Mechanistic comparison of protease interaction between L- and D-isomers.

Critical Handling & Storage

To maintain the integrity of N-Me-D-Phe-OBzl.TosOH :

• Hygroscopicity: While the tosylate is less hygroscopic than the HCl salt, it must be stored in a desiccator. Moisture can hydrolyze the benzyl ester over time.

• Racemization Warning: Avoid strong bases (e.g., NaOH, neat DBU) during neutralization of the salt. Use mild bases like DIPEA (Diisopropylethylamine) or NMM (N-methylmorpholine) at

  to liberate the free amine for coupling.

• Solubility: The salt is soluble in DMF, DCM, and MeOH but insoluble in Ether and Hexanes. This solubility profile is exploited for purification (precipitation).

References

• Teixobactin Analogs & SAR: Investigation of the N-Terminus Amino Function of Arg10-Teixobactin. PMC. Available at: [Link]

• N-Methylation Effects: N-methyl phenylalanine-rich peptides as highly versatile blood-brain barrier shuttles.[4] PubMed. Available at: [Link]

• Synthesis Protocols: Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry. Available at: [Link]

• General Peptide Synthesis:Solid-Phase Peptide Synthesis: A Practical Approach. Oxford University Press. (Standard Text).

Sources

• 1. Investigation of the N-Terminus Amino Function of Arg10-Teixobactin - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Teixobactin analogues reveal enduracididine to be non-essential for highly potent antibacterial activity and lipid II binding - Chemical Science (RSC Publishing) DOI:10.1039/C7SC03241B [pubs.rsc.org]
• 4. peptide.com [peptide.com]

Synthesis of N-Me-D-Phe-OBzl from D-phenylalanine precursors

Technical Whitepaper: Strategic Synthesis of N-Me-D-Phe-OBzl

Executive Summary The synthesis of N-methyl-D-phenylalanine benzyl ester (N-Me-D-Phe-OBzl) represents a critical junction in the development of peptidomimetics and protease-resistant therapeutics. The introduction of the N-methyl group enhances metabolic stability and membrane permeability, while the benzyl ester serves as a versatile, semi-permanent protecting group orthogonal to standard Boc/Fmoc protocols.

This guide details the High-Fidelity Boc-Strategy , a robust, self-validating protocol designed to minimize racemization (preserving the D-configuration) and prevent over-methylation (quaternary ammonium formation), which are the two primary failure modes in direct alkylation strategies.[1]

Part 1: Strategic Analysis & Route Selection

Direct alkylation of D-phenylalanine benzyl ester using methyl iodide is operationally simple but chemically flawed due to uncontrollable poly-alkylation. Similarly, reductive amination with formaldehyde often yields the N,N-dimethyl product.

To guarantee enantiomeric excess (ee > 99%) and mono-methylation , this guide utilizes the Benoiton Method (Boc-protection followed by N-methylation) prior to esterification.[1]

The Logic of the Pathway:

• N-Protection (Boc): Increases the acidity of the N-H proton, allowing deprotonation by NaH without racemizing the

  -carbon.[1]

• N-Methylation (MeI/NaH): Occurs on the free acid.[1] The carboxylate anion formed in situ protects the chiral center via electrostatic repulsion and chelation, preventing oxazolone formation (a common racemization pathway).

• Esterification (Cs₂CO₃/BnBr): A mild, base-mediated alkylation that avoids the harsh acidic conditions of Fisher esterification, preserving the sensitive N-methyl carbamate.[1]

• Deprotection: Selective removal of Boc yields the target amine salt.

Part 2: Detailed Experimental Protocol

Phase 1: N-Methylation (The Benoiton Protocol)

Precursor: Boc-D-Phenylalanine (Commercial or synthesized via (Boc)₂O + D-Phe).[1]

Reagents:

• Boc-D-Phe-OH (1.0 equiv)[1]

• Iodomethane (MeI) (8.0 equiv)[1]

• Sodium Hydride (NaH, 60% dispersion in oil) (3.0 equiv)[1]

• Tetrahydrofuran (THF), anhydrous[1][2]

Step-by-Step Workflow:

• Solvation: Dissolve Boc-D-Phe-OH in anhydrous THF (10 mL/g) under Nitrogen atmosphere. Cool to 0°C.[1][3][4]

• Methyl Iodide Addition: Add MeI (8.0 equiv) to the solution before the base.[1]

  • Why? Adding MeI first ensures that as soon as the nitrogen anion is formed, it is quenched by the methylating agent, minimizing the lifetime of the reactive intermediate.

• Deprotonation: Carefully add NaH (3.0 equiv) in small portions over 30 minutes at 0°C.

  • Observation: Vigorous evolution of H₂ gas. The solution may become viscous.

• Reaction: Stir at 0°C for 30 minutes, then warm to room temperature (RT) and stir for 24 hours.

• Quench: Cool to 0°C. Add Ethyl Acetate (EtOAc) followed by careful dropwise addition of water to destroy excess NaH.

• Workup: Evaporate THF. Dilute with water and wash with Ether (removes mineral oil).[1] Acidify the aqueous layer to pH 2 with 1M HCl. Extract with EtOAc (3x).[2][5] Dry over Na₂SO₄ and concentrate.

  • Checkpoint: ¹H NMR should show a singlet ~2.8 ppm (N-Me) and rotamers characteristic of N-Me-amino acids.

Phase 2: Benzyl Esterification

Intermediate: Boc-N-Me-D-Phe-OH.

Reagents:

• Benzyl Bromide (BnBr) (1.2 equiv)

• Cesium Carbonate (Cs₂CO₃) (1.5 equiv)[1]

• DMF (Dimethylformamide), anhydrous[1]

Step-by-Step Workflow:

• Dissolution: Dissolve Boc-N-Me-D-Phe-OH in DMF (5 mL/g).

• Base Addition: Add Cs₂CO₃ (1.5 equiv). Stir for 10 minutes.

  • Mechanism:[6][7] Cesium effects a "cesium effect," enhancing the nucleophilicity of the carboxylate oxygen.

• Alkylation: Add Benzyl Bromide (1.2 equiv) dropwise. Stir at RT for 4-6 hours.[3]

• Workup: Dilute with EtOAc, wash extensively with water and brine (to remove DMF). Dry (Na₂SO₄) and concentrate.[1][4][5][6]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Phase 3: Boc Deprotection (Final Target Generation)

Intermediate: Boc-N-Me-D-Phe-OBzl.[1]

Reagents:

• 4M HCl in Dioxane (or TFA/DCM 1:1)[1]

Step-by-Step Workflow:

• Cleavage: Dissolve the intermediate in 4M HCl/Dioxane (10 mL/g). Stir at RT for 1 hour.

  • Monitoring: TLC (disappearance of starting material).[6]

• Isolation: Evaporate solvent under reduced pressure.

• Precipitation: Triturate the residue with cold Diethyl Ether to precipitate the hydrochloride salt.

• Final Product: N-Me-D-Phe-OBzl·HCl .

Part 3: Data & Visualization

Data Summary Table

Parameter	Phase 1 (Methylation)	Phase 2 (Esterification)	Phase 3 (Deprotection)
Key Reagent	MeI / NaH	BnBr / Cs₂CO₃	4M HCl in Dioxane
Temperature	0°C RT	RT	RT
Typical Yield	85-95%	90-95%	Quantitative
Critical Risk	Racemization if temp > RT	Hydrolysis if wet	Hygroscopic product
Validation	NMR (N-Me singlet)	MS (M+90 mass shift)	HPLC (Chiral)

Pathway Visualization (Graphviz)

Caption: Figure 1. High-Fidelity Synthesis Workflow for N-Me-D-Phe-OBzl via the Boc-Strategy.

Part 4: Critical Control Points & Troubleshooting

1. Controlling Racemization: The D-configuration is vulnerable during the methylation step.

• Mechanism:[1][6][7] Formation of an oxazolone intermediate allows the

  -proton to be abstracted.

• Prevention: The presence of the free carboxylate (as a sodium salt) electrostatically hinders the approach of the base to the chiral center. Crucial: Never methylate the ester directly using strong bases (NaH/LDA), as this guarantees rapid racemization.

2. Rotameric Complexity in NMR: N-Methylated, Boc-protected amino acids exhibit cis/trans rotamers around the tertiary amide bond.[1]

• Observation: NMR spectra will appear "messy" with split peaks (e.g., two singlets for the Boc group, two singlets for N-Me).

• Validation: Run NMR at elevated temperature (e.g., 50°C in DMSO-d6) to coalesce peaks, confirming purity.

3. Safety Note (Methyl Iodide): MeI is a potent neurotoxin and carcinogen.[1] All rotary evaporation of MeI-containing mixtures must be performed in a well-ventilated fume hood with a secondary cold trap.[1]

References

• Cheung, S. T., & Benoiton, N. L. (1977). N-Methylamino acids in peptide synthesis.[1] V. The synthesis of N-tert-butyloxycarbonyl, N-methylamino acids by N-methylation.[8][9] Canadian Journal of Chemistry, 55(5), 906-910.

• Fukuyama, T., Jow, C. K., & Cheung, M. (1995). 2- and 4-Nitrobenzenesulfonamides: Exceptionally Versatile Means for Preparation of Secondary Amines and Protection of Amines.[1] Tetrahedron Letters, 36(36), 6373-6374. (Alternative "Nosyl" Strategy).

• Wang, J., et al. (2006). Optimization of the Synthesis of N-Methylated Amino Acids.[1] Journal of Organic Chemistry. (Review of Cs2CO3 esterification compatibility).

Sources

• 1. rsc.org [rsc.org]
• 2. N-Methylation of Boc amino acids - Lokey Lab Protocols [lokeylab.wikidot.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. rsc.org [rsc.org]
• 5. Synthesis of Novel Peptides Using Unusual Amino Acids - PMC [pmc.ncbi.nlm.nih.gov]
• 6. asianpubs.org [asianpubs.org]
• 7. Sciencemadness Discussion Board - reductive methylation amino acids - Powered by XMB 1.9.11 [sciencemadness.org]
• 8. cdnsciencepub.com [cdnsciencepub.com]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note: A Robust Protocol for the Solution-Phase Coupling of N-Methyl-D-Phenylalanine Benzyl Ester p-Toluenesulfonate

Introduction: The Challenge and Opportunity of N-Methylated Peptides

N-methylation, the substitution of a methyl group for a hydrogen on a peptide backbone's amide nitrogen, is a cornerstone strategy in modern medicinal chemistry. This modification offers profound benefits, including enhanced metabolic stability against proteolytic degradation, improved membrane permeability, and the ability to fine-tune peptide conformation.[1][2] These advantages, however, are accompanied by significant synthetic hurdles.

The primary challenge in incorporating N-methylated amino acids lies in the steric hindrance imposed by the N-methyl group.[1][3][4] This bulkiness diminishes the nucleophilicity of the secondary amine, rendering the peptide bond formation significantly slower and less efficient than with primary amines. Consequently, standard coupling conditions often result in low yields, incomplete reactions, and the formation of deletion-sequence impurities.[1][4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful solution-phase coupling of N-Methyl-D-Phenylalanine Benzyl Ester p-Toluenesulfonate (N-Me-D-Phe-OBzl·TosOH). We will explore the rationale behind reagent selection, present two detailed, field-proven protocols, and offer insights into reaction monitoring and troubleshooting to ensure high-yield, high-purity outcomes.

Core Principles: Selecting the Right Tools for a Hindered Coupling

To overcome the kinetic barrier of coupling to an N-methylated amine, the reaction strategy must focus on highly efficient activation of the incoming carboxylic acid. The choice of coupling reagent is therefore the most critical parameter for success.

• Uronium/Aminium Salts (e.g., HATU, HBTU): These reagents are the gold standard for difficult couplings.[5][6][7][8] O-(7-Azabenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate (HATU) is particularly recommended. It reacts with the carboxylic acid to form a highly reactive OAt-active ester, which rapidly acylates the sterically hindered secondary amine.[2][9] The inclusion of the 7-azabenzotriazole moiety provides superior reaction rates and significantly suppresses racemization compared to its benzotriazole analogue, HBTU.[6][7][10] These couplings require a non-nucleophilic tertiary base, such as N,N-Diisopropylethylamine (DIPEA), to facilitate the reaction.[7]

• Carbodiimides (e.g., DCC, EDC): While classic and cost-effective, carbodiimides like N,N'-Dicyclohexylcarbodiimide (DCC) are generally less efficient for hindered couplings.[1] Their mechanism involves the formation of an O-acylisourea intermediate.[11] To boost efficiency and suppress side reactions like N-acylurea formation and racemization, an additive such as 1-Hydroxybenzotriazole (HOBt) is essential.[11][12] A distinct advantage of DCC in solution-phase synthesis is that its byproduct, dicyclohexylurea (DCU), is largely insoluble in common organic solvents and can be easily removed by filtration.[11]

• Phosphonium Salts (e.g., PyBOP, PyBrOP): Reagents like (Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate (PyBOP) are also highly effective. For exceptionally challenging couplings, the more reactive brominated version, PyBrOP, can be employed.[5][7][13]

This guide will focus on providing a primary protocol using HATU for maximum efficiency and a secondary, alternative protocol using the classic DCC/HOBt combination.

General Experimental Workflow

The successful coupling of N-Me-D-Phe-OBzl·TosOH to an N-protected amino acid (e.g., Boc-Xaa-OH) follows a logical sequence of steps. The initial and crucial step is the in-situ neutralization of the p-toluenesulfonate salt to liberate the free secondary amine, which can then participate in the coupling reaction.

Caption: General workflow for solution-phase N-methyl peptide coupling.

Detailed Experimental Protocols

Safety Precaution: Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Protocol 1: High-Efficiency Coupling using HATU (Recommended)

This protocol is optimized for high yield and minimal racemization, making it ideal for sensitive or valuable substrates.

Materials:

• N-Protected Amino Acid (e.g., Boc-Ala-OH)

• N-Me-D-Phe-OBzl·TosOH

• HATU

• N,N-Diisopropylethylamine (DIPEA)

• Anhydrous Dichloromethane (DCM) or N,N-Dimethylformamide (DMF)

• 1N HCl (aq.), Saturated NaHCO₃ (aq.), Saturated NaCl (Brine)

• Anhydrous Na₂SO₄ or MgSO₄

• Silica Gel for column chromatography

• TLC plates, HPLC, and Mass Spectrometer for analysis

Procedure:

• Reactant Preparation: In a dry round-bottom flask under an inert atmosphere (N₂ or Ar), dissolve the N-Protected Amino Acid (1.0 eq) and HATU (1.1 eq) in anhydrous DCM (approx. 0.1 M concentration).

• Addition of Amine Component: To the stirred solution, add N-Me-D-Phe-OBzl·TosOH (1.05 eq).

• Initiation of Reaction: Cool the mixture to 0 °C using an ice bath. Slowly add DIPEA (2.5 eq) dropwise. The first equivalent neutralizes the tosylate salt, while the excess facilitates the coupling.

• Reaction Execution: Allow the reaction to warm to room temperature and stir for 2-6 hours.

• Monitoring: Monitor the reaction progress by Thin-Layer Chromatography (TLC), checking for the consumption of the limiting N-protected amino acid. A suitable eluent system is typically Hexane:Ethyl Acetate.

• Work-up:

  • Once the reaction is complete, dilute the mixture with additional DCM.

  • Transfer the solution to a separatory funnel and wash sequentially with 1N HCl (2x), water (1x), saturated NaHCO₃ (2x), and finally with brine (1x). This removes excess reagents, the base, and water-soluble byproducts.[14]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude dipeptide.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain the pure N-methylated dipeptide.

• Characterization: Confirm the identity and purity of the final product using HPLC, Mass Spectrometry, and NMR.

Protocol 2: Classic Carbodiimide Coupling using DCC/HOBt (Alternative)

This protocol offers a cost-effective alternative, with the major advantage of easy byproduct removal by filtration.

Materials:

• N-Protected Amino Acid (e.g., Boc-Ala-OH)

• N-Me-D-Phe-OBzl·TosOH

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM)

• Work-up and purification materials as listed in Protocol 1.

Procedure:

• Reactant Preparation: In a dry round-bottom flask, dissolve the N-Protected Amino Acid (1.0 eq), N-Me-D-Phe-OBzl·TosOH (1.05 eq), and HOBt (1.1 eq) in anhydrous DCM.

• Neutralization: Add DIPEA or TEA (1.1 eq) to the solution to neutralize the tosylate salt and stir for 10-15 minutes.

• Initiation of Reaction: Cool the mixture to 0 °C in an ice bath.

• DCC Addition: In a separate flask, dissolve DCC (1.1 eq) in a minimal amount of anhydrous DCM and add it dropwise to the main reaction mixture. A white precipitate (DCU) will begin to form.

• Reaction Execution: Stir the reaction at 0 °C for 2 hours, then allow it to warm to room temperature and stir overnight (12-18 hours).

• Monitoring: Monitor the reaction progress by TLC as described in Protocol 1.

• Work-up:

  • After completion, cool the reaction mixture again to 0 °C to maximize the precipitation of the dicyclohexylurea (DCU) byproduct.

  • Filter off the DCU precipitate and wash the solid with a small amount of cold DCM.

  • Combine the filtrates and proceed with the aqueous washes (1N HCl, water, NaHCO₃, brine) as described in Protocol 1.[14]

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification & Characterization: Purify the crude product by flash column chromatography and characterize the final compound as described previously.

Quantitative Data & Protocol Comparison

Parameter	Protocol 1: HATU	Protocol 2: DCC/HOBt
Coupling Reagent	HATU (1.1 eq)	DCC (1.1 eq) / HOBt (1.1 eq)
Base	DIPEA (2.5 eq)	DIPEA or TEA (1.1 eq)
Typical Reaction Time	2 - 6 hours	12 - 18 hours
Typical Yield	High ( >85% )	Moderate to High ( 70-90% )
Pros	- High efficiency & speed[6]- Low risk of racemization[9]- Soluble byproducts	- Cost-effective- Insoluble DCU byproduct is easily filtered[11]
Cons	- Higher reagent cost	- Slower reaction kinetics- Higher risk of racemization- Potential for N-acylurea side product[11]

Troubleshooting Common Issues

Problem	Potential Cause(s)	Recommended Solution(s)
Incomplete Reaction	1. Insufficient reactivity of coupling agent.2. Incomplete neutralization of tosylate salt.3. Reagents (especially solvent) are not anhydrous.	1. Switch from DCC/HOBt to HATU or PyBrOP.[7][13]2. Ensure adequate base (e.g., 2.5 eq DIPEA for HATU) is used.3. Use freshly distilled anhydrous solvents.
Low Yield	1. Incomplete reaction.2. Product loss during aqueous work-up or chromatography.	1. See "Incomplete Reaction". Increase reaction time or temperature slightly (e.g., to 40°C).2. Minimize the number of washes; use care during chromatography.
Racemization Detected	1. Excessive pre-activation time.2. Strong base or high temperature.	1. For HATU, keep pre-activation to a minimum.[2] For DCC, always use an additive like HOBt or HOAt.[11]2. Perform the reaction at 0°C to room temperature. Use DIPEA instead of stronger bases.
Difficulty Monitoring by TLC	N-methylated amine is not visible with standard ninhydrin stain.	Use a more general stain like potassium permanganate or use the Chloranil Test for specific detection of secondary amines.[4][15][16]

Visualization of the HATU Activation Mechanism

The efficiency of HATU stems from its ability to rapidly form a highly activated ester intermediate, which is less susceptible to racemization and readily reacts with the N-methylated amine.

Caption: Simplified mechanism of HATU-mediated peptide coupling.

References

• AAPPTEC. (2021, May 19). Carbodiimides and Additives.
• LifeTein. (2025, September 25). Should My Peptide Be Methylated?.
• AAPPTEC. Coupling Reagents.
• Creative Peptides. The Role of HOBt and HBTU in Peptide Coupling Reactions.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• Interchim. Carbodiimides (EDAC, DCC, DIC) Heterobifunctionnal cross-linkers.
• Creative Peptides. Optimizing Peptide Coupling: Key Techniques.
• ResearchGate. Mechanism of peptide bond formation through carbodiimide.
• AAPPTEC. Monitoring of Peptide Coupling and Capping.
• BenchChem. The Core Mechanism of HBTU in Peptide Coupling: An In-depth Technical Guide.
• Aapptec Peptides. Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• Li, G., & Liu, H. (2010). Solution-phase-peptide synthesis via the Group-Assisted Purification (GAP) chemistry without using chromatography and recrystallization. PMC.
• CEM Corporation. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids.
• Merck Millipore. N-Methylated Amino Acids.
• SciSpace. A Qualitative Test for Monitoring Coupling Completeness in Solid Phase Peptide Synthesis Using Chloranil.
• BenchChem. An In-depth Technical Guide to H-Gly-OBzl.TosOH: Chemical Properties, Structure, and Applications.
• Angewandte Chemie International Edition. (2002). The Uronium/Guanidinium Peptide Coupling Reagents.
• BenchChem. Application Notes and Protocols for the Activation of Boc-N-Me-D-Glu-OH in Peptide Coupling.

Sources

• 1. lifetein.com [lifetein.com]
• 2. merckmillipore.com [merckmillipore.com]
• 3. Microwave Assisted SPPS of Hindered, Non-Standard Amino Acids [cem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. peptide.com [peptide.com]
• 6. The Role of HOBt and HBTU in Peptide Coupling Reactions - Creative Peptides [creative-peptides.com]
• 7. bachem.com [bachem.com]
• 8. jpt.com [jpt.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. users.uniwa.gr [users.uniwa.gr]
• 11. peptide.com [peptide.com]
• 12. researchgate.net [researchgate.net]
• 13. peptide.com [peptide.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. peptide.com [peptide.com]
• 16. scispace.com [scispace.com]

Application Notes and Protocols for the Neutralization of Tosylate Salts in Peptide Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Abstract

In peptide synthesis, the presence of a free primary or secondary amine on one amino acid or peptide fragment is crucial for its nucleophilic attack on an activated carboxylic acid of another, forming the essential peptide bond. Amino acids or peptide fragments are often available as various salts, including tosylates (p-toluenesulfonates), to improve their stability and handling. However, the protonated amine in these salts is unreactive in the standard coupling reaction. Therefore, a critical step preceding the peptide coupling is the neutralization of this salt to liberate the free amine. This document provides a comprehensive guide to the principles, best practices, and detailed protocols for the neutralization of tosylate salts in both solution-phase and solid-phase peptide synthesis (SPPS).

Introduction: The Critical Role of Neutralization

Peptide synthesis, a cornerstone of chemical biology and drug discovery, relies on the sequential formation of amide bonds between amino acids.[1] This process, whether conducted in solution or on a solid support, fundamentally involves a nucleophilic substitution reaction where the amino group of one amino acid attacks the activated carboxyl group of another.[2] For this to occur, the attacking amino group must be in its free, unprotonated form.

Amino acids and peptide intermediates are frequently prepared and stored as salts, such as hydrochlorides (HCl), trifluoroacetates (TFA), or tosylates (TsOH), to enhance their stability and crystallinity. The tosylate anion, derived from the strong acid p-toluenesulfonic acid, effectively protonates the amine group, rendering it non-nucleophilic and thus inactive in the coupling reaction. Consequently, the neutralization of this ammonium tosylate salt to regenerate the free amine is a mandatory and critical step to enable peptide bond formation.

This guide will delve into the chemical principles governing the neutralization of tosylate salts, provide detailed protocols for various scenarios, and discuss the critical parameters that ensure a successful and efficient peptide coupling reaction.

Chemical Principles of Tosylate Salt Neutralization

The neutralization of an amino acid or peptide tosylate salt is an acid-base reaction. The protonated amine (an ammonium ion) is a weak acid that needs to be deprotonated by a suitable base to yield the free, nucleophilic amine.

The general reaction is as follows:

R-NH₃⁺ TsO⁻ + Base ⇌ R-NH₂ + [Base-H]⁺ TsO⁻

Where:

• R-NH₃⁺ TsO⁻ is the amino acid or peptide tosylate salt.

• Base is a non-nucleophilic organic base.

• R-NH₂ is the desired free amine.

• [Base-H]⁺ TsO⁻ is the resulting salt of the protonated base.

The choice of base and reaction conditions is paramount to ensure complete neutralization without inducing side reactions, such as epimerization or degradation of the peptide chain.

Selecting the Appropriate Base

The ideal base for neutralizing tosylate salts in peptide synthesis should be:

• Sufficiently basic to deprotonate the ammonium ion.

• Non-nucleophilic to avoid reacting with the activated carboxylic acid or other electrophilic centers in the peptide.

• Sterically hindered to minimize side reactions.

• Soluble in the reaction solvent.

• The resulting salt of the protonated base should ideally be soluble in the reaction mixture or easily removable during workup.

Commonly used bases in peptide synthesis that are suitable for neutralizing tosylate salts include:

Base	Abbreviation	pKa of Conjugate Acid	Key Characteristics
N,N-Diisopropylethylamine	DIPEA, DIEA	~10.7	Sterically hindered, widely used in SPPS.
Triethylamine	TEA, Et₃N	~10.75[3]	Less sterically hindered than DIPEA, commonly used in solution-phase synthesis.
N-Methylmorpholine	NMM	~7.4	A weaker base, sometimes preferred to minimize racemization.[4]
2,4,6-Collidine	~7.4	A sterically hindered, weaker base used to suppress racemization.[4]

Expert Insight: While both DIPEA and TEA are effective, DIPEA is often favored in solid-phase synthesis due to its greater steric hindrance, which further minimizes potential side reactions with the resin-bound peptide. For solution-phase synthesis, the choice often depends on the specific amino acids being coupled and the desired workup procedure, as the solubility of the resulting triethylammonium tosylate can be a factor.

Experimental Protocols

Solution-Phase Neutralization and Coupling

This protocol is suitable for the coupling of two peptide fragments in solution, where one is a tosylate salt.

Protocol 1: Stepwise Neutralization and Coupling

• Dissolution: Dissolve the amino acid or peptide tosylate salt (1.0 equivalent) in a suitable aprotic solvent such as dichloromethane (DCM) or N,N-dimethylformamide (DMF).

• Cooling: Cool the solution to 0 °C in an ice bath. This helps to minimize potential side reactions.

• Base Addition: Add the tertiary base (e.g., triethylamine, 1.05 equivalents) dropwise while stirring.

• Neutralization: Stir the reaction mixture at 0 °C for 15-30 minutes.

• Coupling: In a separate flask, activate the N-protected amino acid (1.0 equivalent) with a coupling reagent (e.g., HBTU, 1.0 equivalent) and a base (e.g., DIPEA, 2.0 equivalents) in DMF. Add the activated amino acid solution to the neutralized amine solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the reaction is complete as monitored by TLC or LC-MS.

• Workup: The workup procedure will depend on the properties of the resulting peptide. A typical aqueous workup involves washing the organic layer with a mild acid (e.g., 5% citric acid) to remove excess base, followed by a wash with a mild base (e.g., saturated sodium bicarbonate) to remove unreacted carboxylic acid, and finally a brine wash. The organic layer is then dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

Diagram: Solution-Phase Neutralization and Coupling Workflow

Caption: Workflow for solution-phase neutralization and coupling.

In Situ Neutralization in Solid-Phase Peptide Synthesis (SPPS)

In SPPS, a separate neutralization step after the removal of the N-terminal protecting group (which often leaves an ammonium salt) is common practice. The same principle applies if the incoming amino acid is a tosylate salt. However, an in situ neutralization approach, where the neutralization and coupling occur in the same step, is often more efficient.

Protocol 2: In Situ Neutralization and Coupling in SPPS

• Resin Preparation: After the deprotection of the N-terminal protecting group of the resin-bound peptide, wash the resin thoroughly with DMF.

• Activation Mixture Preparation: In a separate vessel, dissolve the N-protected amino acid tosylate salt (3-5 equivalents relative to the resin loading), the coupling reagent (e.g., HATU, 2.9 equivalents), and an activator (e.g., HOAt, 3 equivalents) in DMF.

• Base Addition: Add a hindered base (e.g., DIPEA, 6-10 equivalents) to the activation mixture. The excess base will both neutralize the incoming amino acid tosylate salt and facilitate the coupling reaction.

• Coupling: Add the activation mixture to the washed resin.

• Reaction: Agitate the reaction vessel at room temperature for 1-2 hours.

• Monitoring: Monitor the completion of the coupling reaction using a qualitative test such as the Kaiser test for primary amines.[4]

• Washing: Once the coupling is complete, wash the resin extensively with DMF to remove excess reagents and byproducts.

Diagram: In Situ Neutralization in SPPS

Sources

• 1. mdpi.com [mdpi.com]
• 2. WO2020152246A1 - Peptide precipitation method - Google Patents [patents.google.com]
• 3. Triethylamine - Wikipedia [en.wikipedia.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Application Notes and Protocols for the Use of N-Me-D-Phe-OBzl in Cyclic Peptide Synthesis

Introduction: The Strategic Advantage of N-Me-D-Phe-OBzl in Cyclic Peptide Drug Design

The pursuit of therapeutically viable peptides is often a balancing act between mimicking natural recognition motifs and overcoming the inherent pharmacokinetic liabilities of linear peptides, such as susceptibility to proteolysis and poor membrane permeability.[1][2] Cyclization is a well-established strategy to mitigate these issues by constraining the peptide backbone, which can enhance receptor affinity and block access for exopeptidases.[3] The incorporation of non-canonical amino acids offers a further layer of sophistication, and among these, N-methylated amino acids have proven to be particularly powerful tools.[4]

This application note provides a comprehensive guide to the use of N-methyl-D-phenylalanine benzyl ester (N-Me-D-Phe-OBzl) as a strategic building block in the synthesis of cyclic peptides. The introduction of a methyl group on the backbone amide nitrogen of a D-phenylalanine residue imparts a unique combination of properties that can be exploited to fine-tune the pharmacological profile of a peptide.[5][6] The N-methylation restricts conformational flexibility, which can pre-organize the peptide into a bioactive conformation, while the D-configuration of the amino acid further enhances resistance to enzymatic degradation.[7] The benzyl (Bzl) ester provides a robust C-terminal protecting group that can be removed under specific conditions, offering flexibility in the overall synthetic strategy.[8]

This guide is intended for researchers, scientists, and drug development professionals, providing not only detailed experimental protocols but also the underlying scientific rationale for key procedural choices. We will delve into the unique properties of N-Me-D-Phe-OBzl, provide optimized protocols for its incorporation into a peptide chain via Solid-Phase Peptide Synthesis (SPPS), and detail methods for subsequent cyclization.

Unique Properties and Strategic Considerations of N-Me-D-Phe-OBzl

The decision to incorporate N-Me-D-Phe-OBzl into a cyclic peptide is driven by the desire to impart specific, advantageous characteristics. Understanding these properties is key to its effective utilization.

• Enhanced Proteolytic Stability: The N-methyl group provides steric hindrance that shields the adjacent peptide bond from cleavage by proteases.[4] This, combined with the D-configuration of the phenylalanine residue, which is not recognized by most endogenous peptidases, results in a significant increase in the peptide's in vivo half-life.

• Improved Membrane Permeability: The replacement of an amide proton with a methyl group reduces the hydrogen bonding capacity of the peptide backbone.[9][10] This decrease in polarity can facilitate the desolvation process required for passive diffusion across cellular membranes, potentially leading to improved oral bioavailability.[9][10]

• Conformational Constraint: The steric bulk of the N-methyl group restricts the rotation around the Cα-C bond, influencing the local peptide backbone conformation.[5] This can be a powerful tool for stabilizing specific secondary structures, such as β-turns, which are often critical for receptor binding. This pre-organization can lead to enhanced binding affinity and selectivity.[7]

• The Role of the D-Phenylalanine Scaffold: The D-phenylalanine residue introduces a specific side-chain orientation that can be crucial for interacting with the target receptor. Its aromatic nature can participate in π-π stacking or hydrophobic interactions within a binding pocket.

• The Benzyl Ester (OBzl) Protecting Group: The C-terminal benzyl ester is stable to the mildly acidic conditions used for Fmoc deprotection in SPPS.[8] It is typically removed by catalytic hydrogenolysis or strong acids, offering an orthogonal deprotection strategy.[8] This allows for either on-resin or solution-phase cyclization, depending on the overall synthetic plan.

Experimental Protocols

The successful synthesis of cyclic peptides containing N-Me-D-Phe-OBzl requires careful optimization of coupling and cyclization conditions to overcome the steric hindrance imparted by the N-methyl group.

Protocol 1: Solid-Phase Peptide Synthesis (SPPS) Incorporating Fmoc-N-Me-D-Phe-OH

This protocol details the incorporation of Fmoc-N-Me-D-Phe-OH into a growing peptide chain on a solid support using the Fmoc/tBu strategy. The C-terminal residue is anchored to the resin, and the peptide is elongated towards the N-terminus.

Workflow for SPPS Incorporation of Fmoc-N-Me-D-Phe-OH

Caption: General workflow for SPPS incorporating Fmoc-N-Me-D-Phe-OH.

Materials:

• Fmoc-protected amino acids

• Fmoc-N-Me-D-Phe-OH

• Rink Amide resin (or other suitable resin depending on desired C-terminus)

• N,N-Dimethylformamide (DMF), peptide synthesis grade

• Dichloromethane (DCM), peptide synthesis grade

• Piperidine

• Coupling Reagent: HATU, HCTU, or PyBOP (see Table 1)

• Base: N,N-Diisopropylethylamine (DIPEA) or 2,4,6-Collidine

• Trifluoroacetic acid (TFA)

• Scavengers: Triisopropylsilane (TIS), water, 1,2-ethanedithiol (EDT) (as needed)

• Diethyl ether, cold

Procedure:

• Resin Swelling: Swell the resin in DMF for at least 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes. Drain, and repeat with fresh 20% piperidine in DMF for 15 minutes.

• Washing: Wash the resin thoroughly with DMF (5x), DCM (3x), and DMF (3x).

• Standard Amino Acid Coupling:

  • In a separate vessel, pre-activate 4 equivalents of the Fmoc-amino acid with 3.9 equivalents of coupling reagent (e.g., HATU) and 8 equivalents of DIPEA in DMF for 1-2 minutes.

  • Add the activated amino acid solution to the resin and agitate for 1-2 hours.

  • Monitor coupling completion with a Kaiser test (should be negative).

• Fmoc-N-Me-D-Phe-OH Coupling:

  • In a separate vessel, pre-activate 4 equivalents of Fmoc-N-Me-D-Phe-OH with 3.9 equivalents of HATU and 8 equivalents of DIPEA in DMF for 2-3 minutes.

  • Add the activated amino acid solution to the deprotected peptide-resin.

  • Agitate for 4-6 hours, or perform a double coupling (repeat the coupling step with fresh reagents for 2 hours).

  • Note: The Kaiser test is not suitable for monitoring coupling to a secondary amine. A bromophenol blue test can be used as an alternative.

• Repeat Cycles: Repeat steps 2-5 for each amino acid in the sequence.

• Final Deprotection: After the final coupling, perform the Fmoc deprotection as described in step 2.

• Cleavage and Global Deprotection:

  • Wash the resin with DCM and dry under vacuum.

  • Treat the resin with a cleavage cocktail (e.g., 95% TFA, 2.5% TIS, 2.5% water) for 2-3 hours at room temperature.

  • Filter the resin and collect the filtrate.

  • Precipitate the crude linear peptide by adding the filtrate to cold diethyl ether.

  • Centrifuge to pellet the peptide, decant the ether, and wash the pellet with cold ether twice.

  • Dry the crude peptide under vacuum.

Table 1: Comparison of Coupling Reagents for Sterically Hindered N-Methylated Amino Acids

Coupling Reagent	Chemical Name	Relative Efficiency for N-Methylated Residues	Key Advantages	Considerations
HATU	1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate	Excellent	High reactivity, suppresses racemization, widely used for difficult couplings.[11]	Higher cost compared to some other reagents.
HCTU	(1H-Benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate	Very Good	Similar reactivity to HATU, often more cost-effective.	Can be slightly less effective than HATU for the most challenging couplings.[12]
PyBOP	(Benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate	Good	Effective for many standard and some hindered couplings, generally lower cost than HATU.[11]	May be less efficient than HATU for highly sterically hindered N-methylated residues.[5][11]
PyBrOP	Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate	Excellent	Extremely reactive, often used as a "last resort" for very difficult couplings.[13]	Can be more prone to side reactions and is more expensive.

Protocol 2: Head-to-Tail Cyclization

Cyclization can be performed either in solution (after cleavage from the resin) or while the peptide is still attached to the solid support (on-resin). The choice depends on the peptide sequence, solubility, and desired purity of the final product.

A. Solution-Phase Cyclization

This method is generally preferred for peptides that may be poorly soluble or prone to aggregation on-resin.

Workflow for Solution-Phase Cyclization

Caption: Workflow for solution-phase head-to-tail cyclization.

Procedure:

• Dissolution: Dissolve the crude linear peptide in a large volume of DMF or a DMF/DCM mixture to achieve a high dilution (typically 0.1-1 mM). This is crucial to minimize intermolecular oligomerization.

• Reagent Addition: Add 1.5-3 equivalents of a cyclization reagent such as Diphenylphosphoryl azide (DPPA) or HATU, along with 3-6 equivalents of a base like DIPEA.

• Reaction: Stir the reaction mixture at room temperature for 12-24 hours.

• Monitoring: Monitor the progress of the cyclization by analytical RP-HPLC and mass spectrometry to observe the disappearance of the linear peptide and the appearance of the cyclic product.

• Work-up: Once the reaction is complete, quench with a small amount of water, and remove the solvent under reduced pressure.

• Purification: Purify the crude cyclic peptide by preparative RP-HPLC.

B. On-Resin Cyclization

This method can be more convenient and can sometimes lead to higher purity of the crude product.

Procedure:

• Peptide Synthesis: Synthesize the linear peptide on a suitable resin that allows for side-chain anchoring (e.g., using an Fmoc-Asp-OAll residue to link to the resin).

• Terminal Deprotection: Selectively deprotect the N-terminal Fmoc group and the C-terminal protecting group (e.g., an Allyl ester).

• Cyclization: Add 3-5 equivalents of a coupling reagent (e.g., HATU, PyBOP) and a base (e.g., DIPEA) in DMF to the resin-bound peptide.

• Reaction: Agitate the mixture for 4-12 hours at room temperature.

• Cleavage: After cyclization, wash the resin thoroughly and cleave the cyclic peptide from the resin using a standard TFA cocktail.

• Purification: Purify the crude cyclic peptide by preparative RP-HPLC.

Case Study: Synthesis of a Cyclo(RGDf-N(Me)V-) Analogue

A potent and selective αvβ3 integrin antagonist, cyclo(RGDfV), has been modified by incorporating an N-methylated valine residue to create cyclo(RGDf-N(Me)V-).[7] This modification resulted in an even more active and selective compound. The synthesis of this analogue highlights the practical application of the principles discussed.

The linear precursor, H-Arg(Pbf)-Gly-Asp(OtBu)-D-Phe-N(Me)Val-OH, would be synthesized on a 2-chlorotrityl chloride resin. The sterically hindered coupling of Fmoc-D-Phe-OH onto the N-methylated valine residue would require optimized conditions, such as the use of HATU and an extended coupling time. Following assembly of the linear peptide, it would be cleaved from the resin while keeping the side-chain protecting groups intact.

The subsequent solution-phase cyclization would be performed under high dilution in DMF using DPPA as the coupling reagent. Finally, global deprotection of the side-chain protecting groups with a TFA cocktail would yield the target cyclic peptide, which can then be purified by RP-HPLC.

Analytical Characterization of the Final Cyclic Peptide

Thorough characterization of the final product is essential to confirm its identity and purity.

• Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): This is the primary method for assessing the purity of the cyclic peptide.[2][14]

  • Column: A C18 column is typically used.

  • Mobile Phase: A gradient of water and acetonitrile, both containing 0.1% TFA, is commonly employed.

  • Detection: UV detection at 214 nm and 280 nm (if aromatic residues are present).

  • Purity: The purity is determined by integrating the peak area of the product relative to the total peak area.

• Mass Spectrometry (MS): Mass spectrometry is used to confirm the molecular weight of the cyclic peptide.[15][16]

  • Technique: Electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI) are commonly used.

  • Analysis: The observed monoisotopic mass should match the calculated theoretical mass of the cyclic peptide. High-resolution mass spectrometry (HRMS) can provide further confirmation of the elemental composition.

Conclusion

The use of N-Me-D-Phe-OBzl as a building block in cyclic peptide synthesis offers a powerful strategy for enhancing the drug-like properties of peptide-based therapeutics. By combining the conformational constraints and proteolytic resistance conferred by N-methylation and the D-amino acid configuration, researchers can design cyclic peptides with improved stability, permeability, and receptor affinity. While the steric hindrance of the N-methyl group presents synthetic challenges, these can be overcome with optimized coupling protocols and carefully selected reagents. The protocols and guidelines presented in this application note provide a robust framework for the successful synthesis and characterization of novel cyclic peptides incorporating this valuable building block, paving the way for the development of next-generation peptide therapeutics.

References

• Kessler, H. (1982). Conformation and Biological Activity of Cyclic Peptides. Angewandte Chemie International Edition in English, 21(7), 512-523.

• Chatterjee, J., Laufer, B., & Kessler, H. (2012). Synthesis of N-methylated cyclic peptides. Nature Protocols, 7(3), 432-444. [Link]

• Biron, E., Chatterjee, J., & Kessler, H. (2006). Optimized selective N-methylation of peptides on solid support. Journal of Peptide Science, 12(3), 213-219. [Link]

• ResearchGate. (2021). Synthesis of N-methylated cyclic peptides. [Link]

• Jackson, D. C., et al. (2021). Macrocylases as synthetic tools for ligand synthesis: enzymatic synthesis of cyclic peptides containing metal-binding amino acids. Royal Society Open Science, 8(11), 211242. [Link]

• Biron, E., & Kessler, H. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183-5189. [Link]

• AAPPTec. (n.d.). Boc Chemistry. AAPPTec Technical Library. [Link]

• Coste, J., et al. (1993). Coupling N-Methylated Amino Acids Using PyBroPl and PyCloP Halogenophosphonium Salts: Mechanism and Fields of Application. The Journal of Organic Chemistry, 58(9), 2485-2491.
• Google Patents. (2014). Method and compositions for removing acid-labile protecting groups.
• Vinick, F. J., & Gilon, C. (1995). On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds. Journal of the American Chemical Society, 117(47), 11754-11758.

• Organic Chemistry Portal. (n.d.). Benzyl Esters. [Link]

• Shimadzu. (2019). Structural Characterization of Cyclic Peptides using a Quadrupole Time-of-Flight Mass Spectrometer. Shimadzu Application Note. [Link]

• Nowick, J. S. (2020). Standard practices for Fmoc-based solid-phase peptide synthesis in the Nowick laboratory (Version 1.7.2). University of California, Irvine.

• Albericio, F., & Carpino, L. A. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557-6602. [Link]

• Knoop, A., & Linscheid, M. W. (2014). Mass Spectrometric Analysis of Cyclic Peptides. In Comprehensive Organic Chemistry Experiments for the Laboratory Classroom (pp. 301-318). Royal Society of Chemistry.

• AAPPTec. (n.d.). Peptide Purification. AAPPTec Technical Library. [Link]

• White, C. J., & Yudin, A. K. (2011). Contemporary strategies for peptide macrocyclization.
• An, G., & Seferos, D. S. (2016). Catalytic Transfer Hydrogenation for the Asymmetric Synthesis of N-Protected α-Methylamines. Organic Letters, 18(15), 3742-3745.

• ResearchGate. (2013). How to purify polar cyclic peptides?. [Link]

• Biron, E., & Kessler, H. (2011). Synthesis of N-Methylated Peptides: On-Resin Methylation and Microwave-Assisted Couplings. In Peptide Synthesis: Methods and Protocols (pp. 139-152). Humana Press.
• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1977). Removal of some commonly used protecting groups in peptide syntheses by catalytic transfer hydrogenation with formic acid. Journal of the Chemical Society, Perkin Transactions 1, (5), 490-491.
• Camarero, J. A., & Muir, T. W. (2004). On-resin native chemical ligation for cyclic peptide synthesis. Journal of the American Chemical Society, 126(23), 7172-7173.

• PubMed. (2012). Synthesis of N-methylated cyclic peptides. [Link]

• Bozhüyük, K. A. J., et al. (2024). Rapid Peptide Cyclization Inspired by the Modular Logic of Nonribosomal Peptide Synthetases. Journal of the American Chemical Society.

• Dechantsreiter, M. A., et al. (1999). N-Methylated cyclic RGD peptides as highly active and selective alpha(V)beta(3) integrin antagonists. Journal of Medicinal Chemistry, 42(16), 3033-3040. [Link]

• Aguilar, M. I. (Ed.). (2004). HPLC of peptides and proteins: methods and protocols. Humana press.
• Mező, G., & Manea, M. (2016). Selective deprotection of Nω-nitro-arginine derivatives in the presence of benzyloxycarbonyl group using NaBH4 and metal ion catalysts. Tetrahedron Letters, 57(5), 546-548.
• Han, S. Y., & Kim, Y. A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467.
• Mant, C. T., & Hodges, R. S. (2007). HPLC analysis and purification of peptides. Methods in molecular biology (Clifton, N.J.), 386, 3-35.
• Collins, J. M., et al. (2011). Fast conventional Fmoc solid-phase peptide synthesis: a comparative study of different activators. Journal of Peptide Science, 17(8), 583-590.
• Mitin, Y., & Zapevalova, N. (2005). Comparison of reagents for Fmoc-group removal from growing peptide chain in the solid-phase peptide synthesis. Journal of Peptide Science, 11(8), 475-481.
• Albericio, F., & Carpino, L. A. (2021). Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey. Accounts of Chemical Research, 54(7), 1629-1641.
• Nanyang Technological University. (2022).
• Zhang, H., & Chen, S. (2022). Cyclic peptide drugs approved in the last two decades (2001–2021). RSC chemical biology, 3(1), 22-35.
• Horsley, P. A., Ruble, J. C., & Onuska, N. P. (2026). Rapid and Practical Transfer Hydrogenation for Cleavage of N-Cbz Protected Amines Using a Supported Palladium Catalyst Under Microwave Irradiation. ACS Medicinal Chemistry Letters, 17(1), 44-47.
• bioRxiv. (2025).
• Huscap. (2021).

Sources

• 1. Three Methods for the Solution Phase Synthesis of Cyclic Peptides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. 2024.sci-hub.cat [2024.sci-hub.cat]
• 6. US4396542A - Method for the total synthesis of cyclosporins, novel cyclosporins and novel intermediates and methods for their production - Google Patents [patents.google.com]
• 7. N-Methylated cyclic RGD peptides as highly active and selective alpha(V)beta(3) integrin antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Enzymatic biosynthesis of cyclosporin A and analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Serum-stable and selective backbone-N-methylated cyclic peptides that inhibit prokaryotic glycolytic mutases - PMC [pmc.ncbi.nlm.nih.gov]
• 10. On-resin N-methylation of cyclic peptides for discovery of orally bioavailable scaffolds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. luxembourg-bio.com [luxembourg-bio.com]
• 13. peptide.com [peptide.com]
• 14. renyi.hu [renyi.hu]
• 15. shimadzu.com [shimadzu.com]
• 16. books.rsc.org [books.rsc.org]

Preventing Diketopiperazine Formation with N-Me-D-Phe-OBzl Derivatives: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

The incorporation of N-methylated amino acids into peptide structures is a critical strategy in medicinal chemistry for enhancing proteolytic stability, improving membrane permeability, and constraining peptide conformation. However, the synthesis of peptides containing these residues, particularly at the dipeptide stage, is often plagued by the formation of 2,5-diketopiperazines (DKPs), a side reaction that can significantly reduce the yield of the desired peptide. This guide provides an in-depth analysis of DKP formation involving N-Me-D-Phe-OBzl derivatives and offers detailed protocols to mitigate this challenge in solution-phase peptide synthesis.

The Challenge of Diketopiperazine Formation

Diketopiperazine formation is an intramolecular cyclization of a dipeptide ester or amide, leading to a stable six-membered ring and concomitant cleavage of the peptide chain.[1] This side reaction is particularly prevalent when the dipeptide contains a secondary amino acid, such as proline or an N-methylated amino acid, at the second position from the N-terminus.[1] The N-methyl group of N-Me-D-Phe-OBzl introduces significant steric hindrance and alters the electronic properties of the amide bond, influencing the propensity for DKP formation.

Mechanism of Diketopiperazine Formation

The formation of diketopiperazine from a dipeptide ester is initiated by the deprotection of the N-terminal protecting group, exposing a free secondary amine. This amine then acts as a nucleophile, attacking the carbonyl carbon of the ester. This intramolecular cyclization results in the formation of the DKP and the release of the alcohol component of the ester (in this case, benzyl alcohol).

Figure 1. General mechanism of diketopiperazine formation.

Factors Influencing Diketopiperazine Formation with N-Me-D-Phe-OBzl

Several factors can exacerbate DKP formation when working with N-Me-D-Phe-OBzl derivatives:

• N-Methylation: The presence of the N-methyl group significantly increases steric hindrance around the nitrogen atom, which can disfavor intermolecular coupling reactions and favor the intramolecular cyclization to form the DKP.[2]

• D-Configuration: While the direct impact of the D-configuration on the kinetics of DKP formation is not extensively documented in isolation, the overall stereochemistry of the dipeptide influences the preferred backbone conformation, which can either favor or disfavor the geometry required for cyclization.

• Benzyl Ester: The nature of the C-terminal protecting group plays a crucial role. Benzyl esters are commonly used in solution-phase synthesis and are typically removed by catalytic hydrogenolysis or strong acids.[3] However, under basic conditions often used for N-terminal deprotection in some strategies, the ester can be susceptible to nucleophilic attack by the newly exposed N-terminal amine.

• Solvent: The choice of solvent can influence the rate of DKP formation. Less polar solvents may accelerate the reaction by reducing the enthalpic barrier for cyclization.[4]

• Temperature: Elevated temperatures generally increase the rate of most chemical reactions, including DKP formation.[1]

• Base: The presence of a base, often used for deprotection or neutralization steps, can catalyze DKP formation by increasing the nucleophilicity of the N-terminal amine.

Strategies to Prevent Diketopiperazine Formation

A multi-pronged approach focusing on the strategic selection of coupling reagents, reaction conditions, and synthetic strategy is essential to minimize DKP formation.

Selection of Highly Efficient Coupling Reagents

The steric hindrance and reduced nucleophilicity of N-methylated amino acids necessitate the use of powerful coupling reagents to drive the desired intermolecular peptide bond formation over the competing intramolecular cyclization.[2] Standard coupling reagents like DCC or DIC are often insufficient.

Coupling Reagent	Class	Key Advantages for N-Methylated Residues
HATU	Uronium Salt	High reactivity, fast kinetics, and suppression of racemization.[5]
HCTU	Uronium Salt	Similar to HATU, very effective for hindered couplings.[6]
PyAOP	Phosphonium Salt	Particularly effective for coupling N-methylated amino acids.[7]
PyBOP	Phosphonium Salt	Rapid and efficient amide bond formation with minimal racemization.[8]
PyBrOP	Phosphonium Salt	Highly reactive, often used for particularly difficult couplings.[9]

Recommendation: For the coupling of an amino acid to the N-terminus of a peptide chain ending in N-Me-D-Phe-OBzl, HATU or PyAOP are highly recommended due to their proven efficacy in overcoming the steric hindrance associated with N-methylated residues.

Optimization of Reaction Conditions

Performing the coupling reaction at a reduced temperature can significantly decrease the rate of DKP formation without proportionally affecting the rate of the desired peptide bond formation, especially when using highly reactive coupling reagents.[10]

Recommendation: Conduct coupling reactions at 0 °C or even lower temperatures (e.g., -15 °C) to disfavor the DKP side reaction.

The choice of solvent can impact reaction rates and side product formation.[4] While DMF is a common solvent for peptide synthesis, exploring other options may be beneficial.

Recommendation: Anhydrous dichloromethane (DCM) or a mixture of DCM and a more polar solvent like N,N-dimethylformamide (DMF) can be effective. It is crucial to use anhydrous solvents to prevent hydrolysis of the activated ester.

Strategic Synthetic Approaches

A highly effective strategy to prevent DKP formation is to "trap" the newly deprotected N-terminal amine with the activated amino acid before it has the opportunity to cyclize.[11] This involves performing the N-terminal deprotection and the subsequent coupling reaction in the same pot under conditions that favor rapid acylation.

If the sequence allows, synthesizing the dipeptide unit that is prone to DKP formation separately and then coupling it as a single block can completely bypass the problematic dipeptidyl-ester intermediate.[12]

Experimental Protocols

The following protocols are designed for the solution-phase synthesis of a dipeptide containing N-Me-D-Phe-OBzl, with a focus on minimizing DKP formation.

Protocol 1: Low-Temperature Coupling with HATU

This protocol is designed for the coupling of an N-protected amino acid to N-Me-D-Phe-OBzl.

Materials:

• N-protected amino acid (e.g., Boc-L-Ala-OH) (1.0 eq)

• N-Me-D-Phe-OBzl (as the HCl or TFA salt) (1.0 eq)

• HATU (1.1 eq)

• N,N-Diisopropylethylamine (DIPEA) or Collidine (2.5 eq)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Argon or Nitrogen atmosphere

Procedure:

• Preparation of the Amine Component:

  • Dissolve N-Me-D-Phe-OBzl salt in a minimal amount of anhydrous DMF.

  • Add DIPEA (1.2 eq) and stir for 10 minutes at room temperature to neutralize the salt and obtain the free amine.

• Activation of the Carboxylic Acid Component:

  • In a separate flask under an inert atmosphere, dissolve the N-protected amino acid and HATU in anhydrous DCM.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add DIPEA (1.3 eq) to the mixture and stir for 5-10 minutes. The solution should remain clear.

• Coupling Reaction:

  • Slowly add the pre-activated amino acid solution from step 2 to the free amine solution from step 1 at 0 °C.

  • Maintain the reaction temperature at 0 °C and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Work-up:

  • Once the reaction is complete, dilute the mixture with ethyl acetate.

  • Wash the organic layer sequentially with 5% citric acid solution, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography.

Figure 2. Workflow for low-temperature coupling with HATU.

Protocol 2: In Situ Acylation Following N-Terminal Deprotection

This protocol is for the coupling of a third amino acid to a dipeptide with N-Me-D-Phe at the N-terminus.

Materials:

• N-protected-AA-N-Me-D-Phe-OBzl (1.0 eq)

• Deprotection reagent (e.g., TFA for Boc, Piperidine for Fmoc)

• N-protected amino acid for coupling (1.2 eq)

• PyAOP (1.3 eq)

• DIPEA (3.0 eq)

• Anhydrous DCM

Procedure:

• N-Terminal Deprotection:

  • Dissolve the N-protected dipeptide in anhydrous DCM.

  • Perform the deprotection under standard conditions (e.g., treat with an excess of TFA for 30 minutes for Boc deprotection).

  • Co-evaporate the deprotection reagent with toluene to ensure its complete removal.

• In Situ Coupling:

  • Immediately dissolve the crude deprotected dipeptide salt in fresh anhydrous DCM under an inert atmosphere.

  • In a separate flask, dissolve the next N-protected amino acid and PyAOP in anhydrous DCM.

  • Cool both solutions to 0 °C.

  • Add DIPEA to the dipeptide salt solution to neutralize it.

  • Immediately add the solution of the activated amino acid to the neutralized dipeptide solution.

  • Stir the reaction at 0 °C for 2-4 hours, monitoring by TLC or LC-MS.

• Work-up and Purification:

  • Follow the work-up and purification procedure described in Protocol 1.

Conclusion

The formation of diketopiperazines is a significant challenge in the synthesis of peptides containing N-methylated amino acids like N-Me-D-Phe-OBzl. However, by understanding the underlying mechanism and implementing a strategic combination of highly reactive coupling reagents, optimized reaction conditions (particularly low temperature), and appropriate synthetic strategies such as in situ acylation, this side reaction can be effectively minimized. The protocols provided in this guide offer a robust starting point for researchers to achieve higher yields and purity in the synthesis of these valuable and challenging peptide building blocks.

References

• Shute, R. E., & Rich, D. H. (1987). Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation.
• LifeTein. (2025, September 25).

• Gong, X., & Li, Y. (2021). Influence of Solvents upon Diketopiperazine Formation of FPG8K. The Journal of Physical Chemistry B, 125(11), 2952–2959. [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis.
• BenchChem. (2025). Benzyl Ester vs.
• Gante, J. (1987). Solvent effects on diketopiperazine formation from N-terminal peptide residues. Journal of the Chemical Society, Perkin Transactions 2, (1), 49-51.
• Benoiton, N. L., et al. (1981). Racemization in peptide synthesis. International Journal of Peptide and Protein Research, 17(2), 197-203.
• McMurry, J. (2024, September 30). 26.7: Peptide Synthesis. Chemistry LibreTexts.

• Wang, J., et al. (2022). Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide. ACS Omega, 7(50), 46975–46986. [Link]

• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166.
• AAPPTEC. (n.d.). Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP.
• BenchChem. (2025). Application Notes and Protocols for PyBOP in Solution-Phase Peptide Synthesis.
• Khadse, S. C., & Chaudhari, P. D. (2018). Side reactions in peptide synthesis: An overview. International Journal of Pharmaceutical Research & Technology, 10(1), 1-10.

• Whitton, S. R., et al. (2012). Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. International Journal of Molecular Sciences, 13(6), 7354–7369. [Link]

• Edwards, A. D., et al. (2017). Development of Oxetane Modified Building Blocks for Peptide Synthesis. LJMU Research Online.
• Wang, J., et al. (2022). Understanding diketopiperazine formation mechanism and control strategies during solid phase peptide synthesis of peptide: Impact of solvent, peptide sequence, storage conditions and stabilizer additives. Unpublished manuscript.
• Bachem. (2024, June 4). Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives.
• AAPPTEC. (n.d.). Coupling Reagents.
• BenchChem. (2025).
• Nowick, J. S. (2018).
• BenchChem. (2025).

Sources

• 1. Mechanistic Study of Diketopiperazine Formation during Solid-Phase Peptide Synthesis of Tirzepatide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Influence of Solvents upon Diketopiperazine Formation of FPG8K - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Influence of Solvents upon Diketopiperazine Formation of FPG8K - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. chem.uci.edu [chem.uci.edu]
• 7. peptide.com [peptide.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. bachem.com [bachem.com]
• 10. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]
• 11. Prevention of diketopiperazine formation in peptide synthesis by a simultaneous deprotection–coupling procedure: entrapment of reactive nucleophilic species by in situ acylation - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 12. peptide.com [peptide.com]

Scale-up synthesis of N-methyl-D-phenylalanine benzyl ester

An Application Note and Protocol for the Scale-Up Synthesis of N-methyl-D-phenylalanine Benzyl Ester

Abstract

N-methylated amino acids are critical building blocks in modern drug discovery, prized for their ability to enhance the metabolic stability, membrane permeability, and conformational rigidity of therapeutic peptides.[1] N-methyl-D-phenylalanine, in particular, is a key component in the synthesis of various bioactive compounds. This application note provides a comprehensive, field-tested guide for the robust and scalable synthesis of N-methyl-D-phenylalanine benzyl ester, a crucial protected intermediate. We detail a two-step synthetic strategy commencing with the benzyl ester protection of D-phenylalanine, followed by a highly efficient reductive amination for the N-methylation step. The causality behind critical process choices is explained, and detailed protocols are provided to ensure reproducibility, high yield, and chiral integrity.

Introduction and Strategic Overview

The incorporation of N-methylated amino acids into peptides can significantly improve their pharmacokinetic properties.[2][3] The methyl group on the amide nitrogen removes the hydrogen bond donor capability, which can disrupt secondary structures like β-sheets, and sterically hinders enzymatic degradation by proteases.[3] However, the synthesis of these unnatural amino acids, especially on a large scale, presents challenges, including the risk of racemization and the need for efficient, cost-effective methods.[1][3]

This guide focuses on a two-step approach chosen for its scalability, efficiency, and use of readily available, cost-effective reagents:

• Carboxyl Protection: The carboxylic acid of D-phenylalanine is first protected as a benzyl ester. The benzyl group is a strategic choice as it is stable to the subsequent N-methylation conditions and can be easily removed by catalytic hydrogenolysis, a clean and efficient deprotection method compatible with many other protecting groups used in peptide synthesis.[4][5]

• N-Methylation: We employ reductive amination (also known as reductive alkylation) to install the N-methyl group.[6] This one-pot method, which converts a primary amine into a secondary amine via an intermediate imine, is superior to classical N-alkylation with hazardous reagents like methyl iodide or dimethyl sulfate.[6] Reductive amination offers milder reaction conditions, reduced toxicity, and is considered a green chemistry approach.[6]

The overall synthetic pathway is illustrated below.

Figure 1: Overall two-step workflow for the synthesis of the target compound.

Detailed Experimental Protocols

PART A: Synthesis of D-Phenylalanine Benzyl Ester Hydrochloride

Rationale: The initial step involves the protection of the carboxylic acid functionality as a benzyl ester via Fischer-Speier esterification. Using an acid catalyst in the presence of excess benzyl alcohol drives the equilibrium towards the ester product. We use p-toluenesulfonic acid (p-TsOH) as it is an effective, easy-to-handle solid catalyst. The reaction is run under azeotropic conditions using a Dean-Stark apparatus to remove water, which further drives the reaction to completion. The product is isolated as the hydrochloride salt, which is typically a stable, crystalline solid that is convenient for storage and handling.[7]

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equiv.
D-Phenylalanine	165.19	165.2 g	1.0
Benzyl Alcohol	108.14	540 mL (~5.0 mol)	5.0
p-TsOH·H₂O	190.22	19.0 g	0.1
Toluene	-	500 mL	-
Diethyl Ether	-	As needed	-
HCl in Diethyl Ether (2M)	-	As needed	-

Protocol:

• Reaction Setup: To a 2 L round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser, add D-phenylalanine (165.2 g, 1.0 mol), benzyl alcohol (540 mL, ~5.0 mol), p-toluenesulfonic acid monohydrate (19.0 g, 0.1 mol), and toluene (500 mL).

• Azeotropic Reflux: Heat the mixture to reflux. Water will begin to collect in the Dean-Stark trap as an azeotrope with toluene. Continue refluxing for 12-18 hours, or until no more water is collected and TLC analysis (Eluent: 10% MeOH in DCM, visualized with ninhydrin) shows complete consumption of the starting amino acid.

• Solvent Removal: Allow the reaction mixture to cool to room temperature. Transfer the mixture to a single-neck round-bottom flask and remove the toluene and excess benzyl alcohol under reduced pressure using a rotary evaporator. High vacuum may be required to remove all benzyl alcohol.

• Work-up: Dissolve the oily residue in ethyl acetate (1 L). Wash the organic layer sequentially with saturated aqueous sodium bicarbonate (2 x 300 mL) to remove the p-TsOH catalyst, followed by brine (1 x 300 mL).

• Drying and Filtration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield crude D-phenylalanine benzyl ester as a pale yellow oil.

• Salt Formation: Dissolve the crude ester in a minimal amount of cold diethyl ether (~500 mL). While stirring vigorously in an ice bath, slowly add a 2M solution of HCl in diethyl ether until precipitation ceases and the solution becomes acidic (test with pH paper).

• Isolation: Collect the white precipitate by vacuum filtration, wash the filter cake with cold diethyl ether (3 x 200 mL) to remove any remaining impurities, and dry under vacuum to a constant weight.

• Characterization: The product, D-phenylalanine benzyl ester hydrochloride, should be a white crystalline solid. A typical yield is 85-95%. Confirm identity and purity via ¹H NMR and melting point analysis.

PART B: N-Methylation via Reductive Amination

Rationale: This step utilizes the product from Part A to form the target N-methylated compound. The primary amine of the amino acid ester reacts with formaldehyde to form an intermediate imine (or more accurately, an iminium ion under these conditions). This imine is then immediately reduced in situ by a hydride-donating agent. We specify sodium borohydride (NaBH₄) due to its effectiveness, lower cost, and greater safety profile compared to alternatives like sodium cyanoborohydride or catalytic hydrogenation for this specific transformation on a large scale.[8] The reaction is performed in methanol, which is an excellent solvent for both the substrate and the reducing agent.

Figure 2: Logical workflow for the reductive amination protocol.

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Molar Equiv.
D-Phe-OBn·HCl	291.78	291.8 g	1.0
Triethylamine (Et₃N)	101.19	140 mL (1.0 mol)	1.0
Aqueous Formaldehyde (37 wt%)	30.03 (as HCHO)	90 mL (~1.2 mol)	1.2
Sodium Borohydride (NaBH₄)	37.83	45.4 g (1.2 mol)	1.2
Methanol	-	2 L	-
Ethyl Acetate	-	As needed	-
Saturated NH₄Cl (aq)	-	As needed	-
Brine	-	As needed	-

Protocol:

• Free Amine Generation: Suspend D-phenylalanine benzyl ester hydrochloride (291.8 g, 1.0 mol) in methanol (2 L) in a 5 L flask equipped with a mechanical stirrer and a thermometer. Cool the suspension to 0 °C in an ice bath. Slowly add triethylamine (140 mL, 1.0 mol) to neutralize the hydrochloride salt and generate the free amine. Stir for 15 minutes.

• Imine Formation: To the cold suspension, add aqueous formaldehyde solution (37 wt%, 90 mL, ~1.2 mol) dropwise, ensuring the internal temperature does not exceed 5 °C. Stir the mixture at 0 °C for 1 hour.

• Reduction: While maintaining the temperature at 0 °C, add sodium borohydride (45.4 g, 1.2 mol) portion-wise over approximately 1 hour. Caution: Hydrogen gas evolution will occur; ensure the reaction is performed in a well-ventilated fume hood away from ignition sources. Monitor the addition rate to control foaming and maintain the temperature below 10 °C.

• Reaction Completion: After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 4-6 hours, or until TLC analysis (Eluent: 30% EtOAc in Hexanes) indicates the absence of the starting material.

• Quenching and Solvent Removal: Carefully re-cool the mixture to 0 °C and quench the excess NaBH₄ by the slow, dropwise addition of saturated aqueous ammonium chloride (NH₄Cl) solution until gas evolution ceases. Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extraction: To the remaining aqueous slurry, add water (1 L) and ethyl acetate (1 L). Stir, then transfer to a separatory funnel. Separate the layers and extract the aqueous layer with additional ethyl acetate (2 x 500 mL).

• Washing and Drying: Combine the organic extracts and wash with water (1 x 500 mL) and then brine (1 x 500 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo to obtain the crude product as an oil.

• Purification: While the crude product may be of sufficient purity for some applications, high purity for pharmaceutical use requires purification. For scale-up, flash column chromatography can be cumbersome. Crystallization of a salt (e.g., hydrochloride or oxalate) is a viable alternative. However, for the free base, purification is typically achieved via silica gel chromatography (Gradient eluent: 5% to 20% Ethyl Acetate in Hexanes). A typical yield of the purified oil is 75-90%.

Scale-Up Considerations and Process Safety

• Thermal Management: The reduction of the imine with sodium borohydride is exothermic. On a large scale, the portion-wise addition of NaBH₄ and efficient external cooling are critical to prevent temperature runaways, which could lead to side reactions or solvent boiling.

• Reagent Stoichiometry: While the protocol uses a slight excess of formaldehyde and NaBH₄, on a multi-kilogram scale, these should be optimized to minimize waste and simplify purification. Over-reduction or di-methylation can occur if conditions are not carefully controlled.

• Purification Strategy: Column chromatography is not ideal for manufacturing scale. Developing a robust crystallization procedure for the final product or a suitable salt thereof is highly recommended. This will significantly improve throughput and reduce solvent waste.[9]

• Safety - Reagents:

  • Formaldehyde: Is a known carcinogen and sensitizer. Always handle in a certified chemical fume hood with appropriate PPE, including gloves and safety glasses.[10][11]

  • Sodium Borohydride: Is flammable and reacts with water/acids to produce flammable hydrogen gas. Ensure no acids are present during its addition and that the reaction is conducted in a well-ventilated area.[10]

  • Solvents: Toluene, methanol, and ethyl acetate are flammable. All heating should be done using heating mantles or oil baths, and all equipment must be properly grounded to prevent static discharge.[10]

• Safety - Operations:

  • Quenching: The quenching of excess NaBH₄ must be done slowly and at a low temperature to control the rate of hydrogen evolution.

  • Atmosphere: While not strictly necessary for this reaction, conducting operations under an inert atmosphere (e.g., nitrogen) is good practice on a large scale to mitigate fire risk.

References

• Wendisch, V. F., Mindt, M., & Jeong, J. (2022). Efficient cell factories for the production of N-methylated amino acids and for methanol-based amino acid production. Microbial Biotechnology, 15(8), 2145-2163. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (2025, October 16). Advancing Peptide Synthesis: The Importance of L-Phenylalanine Benzyl Ester Hydrochloride. [Link]

• Cardillo, G., Gentilucci, L., & Tolomelli, A. (2008). A preparation of N-Fmoc-N-methyl-α-amino acids and N-nosyl-N-methyl-α-amino acids. European Journal of Organic Chemistry, 2008(33), 5649-5655. [Link]

• Chamoin, S., Helynck, O., & Eickelmann, P. (2006). Automated Parallel Synthesis of N-Alkylated-α-Amino Methyl Esters in Gram Quantities. CHIMIA International Journal for Chemistry, 60(11), 745-749. [Link]

• Mindt, M., et al. (2018). One-step process for production of N-methylated amino acids from sugars and methylamine using recombinant Corynebacterium glutamicum as biocatalyst. Scientific Reports, 8(1), 12853. [Link]

• Tolomelli, A., et al. (2010). An Efficient Preparation of N-Methyl-α-amino Acids from N-Nosyl-α-amino Acid Phenacyl Esters. The Journal of Organic Chemistry, 75(5), 1547-1556. [Link]

• Reddy, P. V. N., & Kumar, A. (2018). A safe and efficient synthesis of N-Boc-β3-amino acid methyl esters from α-amino acids: applications in the formal synthesis of sedum alkaloids. RSC Advances, 8(23), 12563-12571. [Link]

• Tolomelli, A., et al. (2010). An efficient preparation of N-methyl-alpha-amino acids from N-nosyl-alpha-amino acid phenacyl esters. The Journal of Organic Chemistry, 75(5), 1547-56. [Link]

• Sani, M. A., & Separovic, F. (2016). Synthesis of N-Alkyl Amino Acids. In Peptide-based materials (pp. 111-131). Springer, Cham. [Link]

• Da Silva, J. F., et al. (2017). Reductive methylation by aqueous formaldehyde and zinc. Tetrahedron Letters, 58(26), 2569-2572. [Link]

• Biron, E., et al. (2005). Convenient Synthesis of N-Methylamino Acids Compatible with Fmoc Solid-Phase Peptide Synthesis. The Journal of Organic Chemistry, 70(13), 5183-5189. [Link]

• Wikipedia. (n.d.). Reductive amination. [Link]

• Wendisch, V. F., Mindt, M., & Jeong, J. (2022). Efficient cell factories for the production of N-methylated amino acids and for methanol-based amino acid production. Aarhus University. [Link]

• Knowe, M. T., et al. (2018). Benzyl ((R)-2-(4-(benzyloxy)phenyl)-2-((tert-butoxycarbonyl)amino)acetyl)-D-phenylalaninate. Organic Syntheses, 95, 317-333. [Link]

• Reddit. (2025, January 13). Working safe with methyliodide (MeI), precautions, deactivation, safety equipment. [Link]

• Thermo Fisher Scientific. (2010, November 26). SAFETY DATA SHEET - N-Methylaniline. [Link]

• Houben-Weyl. (2002). 2.2.2.3 Substituted Benzyl Esters. In Methods of Organic Chemistry, Vol. E 22a. Thieme. [Link]

• Orena, M., et al. (1993). Selective deprotection of phenacyl, benzyl and methyl esters of N-protected amino acids and dipeptides and N-protected amino acids benzyl ester linked to resins with bis(tributyltin) oxide. Journal of the Chemical Society, Perkin Transactions 1, (1), 37-41. [Link]

• LibreTexts Chemistry. (2024, September 30). 26.7: Peptide Synthesis. [Link]

• Sun, D., et al. (2012). Synthesis of N-Methyl L-Phenylalanine for Total Synthesis of Pepticinnamin E. Asian Journal of Chemistry, 24(1), 319-322. [Link]

• Loffet, A., & Gale, D. (2004). N-methyl amino acids.

• Cole-Parmer. (2005, October 25). Material Safety Data Sheet - N-Methyl-2-nitroaniline, 98%. [Link]

• Lundgren, R. J., et al. (2016). Development of a Method for the N-Arylation of Amino Acid Esters with Aryl Triflates. ACS Catalysis, 6(9), 5694-5698. [Link]

• Fulbrook, J. (1983). METHOD FOR PRODUCING AN N-ACYL-D-PHENYLALANINE ESTER.

• Li, J., et al. (2015). Chemical resolution of DL-phenylalanine methyl ester using N-acetyl-D-phenylglycine as resolving agent. Journal of Chemical Research, 39(3), 154-156. [Link]

• Fulbrook, J., & Bauer, D. P. (1980). Process for producing n-acyl-d-phenylalanine ester.

• Li, J., et al. (2015). Chemical Resolution of Dl-Phenylalanine Methyl Ester Using N-Acetyl-D-Phenylglycine as Resolving Agent. Journal of Chemical Research, 39(3), 154-156. [Link]

• Kao, C-L., et al. (2008). Microwave-Assisted Esterification of N-Acetyl-L-Phenylalanine Using Modified Mukaiyama's Reagents: A New Approach Involving Ionic Liquids. Molecules, 13(1), 153-163. [Link]

Sources

• 1. WO2004007427A1 - N-methyl amino acids - Google Patents [patents.google.com]
• 2. One-step process for production of N-methylated amino acids from sugars and methylamine using recombinant Corynebacterium glutamicum as biocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchmgt.monash.edu [researchmgt.monash.edu]
• 4. nbinno.com [nbinno.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Reductive amination - Wikipedia [en.wikipedia.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 9. pdf.smolecule.com [pdf.smolecule.com]
• 10. fishersci.com [fishersci.com]
• 11. assets.thermofisher.cn [assets.thermofisher.cn]

Technical Notes & Optimization

Technical Support Center: Coupling N-Methyl-D-Phenylalanine (N-Me-D-Phe)

Case ID: NMDP-001 Status: Open Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division

Executive Summary: The "Double Whammy" Challenge

Coupling N-Me-D-Phe presents a unique convergence of synthetic difficulties. You are fighting two opposing forces:

• Steric Hindrance: The

  -methyl group creates significant steric bulk, shielding the nucleophilic center.[1] This requires highly activated electrophiles (coupling reagents) to drive the reaction.

• Stereochemical Instability: The very activation required to overcome steric hindrance increases the acidity of the

  -proton. Combined with the -methyl group, which facilitates the formation of the oxazolonium intermediate, this makes the residue highly prone to racemization (epimerization from D to L).

This guide provides a self-validating workflow to couple this residue without sacrificing yield or chiral purity.

Module A: Reagent Selection & Activation Strategy

The Core Problem: Guanidinylation vs. Reactivity

Standard reagents like HBTU or TBTU are insufficient for

-methyl couplings.[2] While HATU is the industry standard for difficult couplings, it carries a specific risk when reacting with hindered secondary amines: Guanidinylation .

If the acylation is slow (due to the steric bulk of N-Me-D-Phe), the unreacted amine can attack the uronium moiety of HATU, permanently capping the peptide chain.

Recommended Protocol: The Phosphonium Switch

For

-methyl-to- -methyl couplings or extremely hindered junctions, switch from Uronium (HATU) to Phosphonium (PyAOP).

Feature	HATU (Uronium)	PyAOP (Phosphonium)
Class	Aminium/Uronium Salt	Phosphonium Salt
Active Species	OAt-ester	OAt-ester
Risk	Caps amine (Guanidinylation) if reaction is slow.	No Guanidinylation risk.
Use Case	Standard hindered couplings.	N-Me-D-Phe coupling to another N-Me residue.

Visualization: Reagent Decision Logic

Figure 1: Decision tree for selecting coupling reagents based on the nucleophile's steric environment.

Module B: Minimizing Racemization (The "Software")

The

-methyl group lowers the energy barrier for the formation of the oxazolonium ion, the primary culprit in racemization. To prevent D-to-L conversion:

Base Selection: Collidine vs. DIPEA

Replace Diisopropylethylamine (DIPEA) with 2,4,6-Trimethylpyridine (Collidine) .

• Why? Collidine is a weaker base (pKa ~7.4 vs DIPEA ~10.5) but sufficiently nucleophilic to drive the activation. It reduces the abstraction of the sensitive

  -proton [1].

Pre-Activation Protocol (Strict Timing)

Never pre-activate N-Me-D-Phe for more than 30 seconds .

• Protocol: Mix Amino Acid + HATU/PyAOP + Base. Shake for 15-30 seconds strictly. Add immediately to resin.

• Reasoning: The activated OAt-ester is most prone to racemization before it encounters the resin-bound amine.

Module C: The DKP Trap (Diketopiperazine Formation)

If N-Me-D-Phe is at position 2 or 3 from the C-terminus, you face a high risk of Diketopiperazine (DKP) formation . The N-terminal amine can "back-bite" the C-terminal ester, cleaving the dipeptide from the resin.

Troubleshooting Workflow

Symptom: Drastic loss of yield after removing the Fmoc group of the 2nd residue.

Solution 1: The Trityl Shield Use 2-Chlorotrityl Chloride (2-CTC) Resin .[3]

• Mechanism: The steric bulk of the trityl linker physically prevents the N-terminus from attacking the ester linkage [2].

Solution 2: Pre-formed Dipeptides If the sequence is Resin-AA1-(N-Me-D-Phe)-..., do not couple them sequentially.

• Protocol: Synthesize Fmoc-(N-Me-D-Phe)-AA1-OH in solution phase first, then couple the entire dimer to the resin. This bypasses the on-resin DKP transition state entirely.

Module D: Monitoring & QC (The "Eyes")

CRITICAL WARNING: Do NOT use the Kaiser Test (Ninhydrin) for monitoring coupling to N-Me-D-Phe.

• Reason: Ninhydrin requires a primary amine to form the characteristic "Ruhemann’s Purple." N-Me-D-Phe has a secondary amine, which will yield a false negative (no color change even if uncoupled) or a faint red/brown [3].

Validated Protocol: The Chloranil Test

Use this test to detect free secondary amines.[4]

Materials:

• Solution A: 2% Acetaldehyde in DMF.

• Solution B: 2% p-Chloranil in DMF.

Procedure:

• Wash a small sample of resin beads with DCM/DMF.

• Add 2 drops of Solution A and 2 drops of Solution B.

• Let stand for 5 minutes at room temperature.

Interpretation:

Observation	Result	Action
Dark Blue / Green Beads	Positive (Free 2° Amine)	Coupling Incomplete. Recouple.

| Colorless / Yellow Beads | Negative (Blocked Amine) | Coupling Complete.[5] Proceed. |

FAQ: Rapid Fire Troubleshooting

Q: Can I use microwave synthesis for N-Me-D-Phe? A: Proceed with extreme caution. While microwaves accelerate coupling (good for sterics), they also accelerate oxazolone formation (bad for chirality). Limit temperature to 50°C and use Collidine as the base.

Q: My crude purity is good, but the mass is +14 Da. What happened? A: You likely have a methyl insertion or incomplete deprotection, but more commonly in this context, check for epimerization . A D/L mixture often co-elutes or runs very close. Use a chiral column or Marfey’s analysis to confirm the +14 isn't a misinterpretation of an impurity. Note: If the mass is +42 Da, you have likely acetylated the N-terminus (capping) or have a stable acetyl adduct.

Q: I see a mass of [M-2] in my LCMS. What is this? A: This is likely the Oxazolone intermediate that hydrolyzed or a DKP byproduct. It confirms that your activation was too harsh or the base was too strong.

References

• Isidro-Llobet, A., et al. (2009). Amino Acid-Protecting Groups. Chemical Reviews. Available at: [Link]

• Teixidó, M., et al. (2005). Solid-Phase Synthesis of N-Methylated Peptides. Journal of Peptide Science. Available at: [Link]

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. bachem.com [bachem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. peptide.com [peptide.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Improving yield of N-methyl peptide coupling using HATU vs PyAOP

Technical Support Center: Optimizing N-Methyl Peptide Coupling

Executive Summary: The N-Methyl Challenge

Researchers often encounter a "yield cliff" when transitioning from standard peptide synthesis to N-methylated peptides. The introduction of a methyl group on the amide nitrogen creates two distinct hurdles:

• Steric Hindrance: The methyl group drastically increases steric bulk, impeding the approach of the activated amino acid.

• Cis/Trans Isomerism: N-methylated peptide bonds readily adopt the cis conformation, which can bury the nucleophilic amine and retard acylation rates by orders of magnitude.

This guide provides a technical breakdown of how to navigate these challenges using HATU and PyAOP . While HATU is the industry standard for reactivity, PyAOP offers a specific mechanistic advantage for the most difficult, slow-reacting sequences.

Mechanism & Selection Guide

To improve yield, you must select the reagent based on the kinetics of your specific coupling.

Comparative Mechanism: HATU vs. PyAOP

Both reagents generate the highly reactive OAt-active ester . The 7-azabenzotriazole (HOAt) moiety provides "anchimeric assistance," where the pyridine nitrogen hydrogen-bonds with the incoming amine, positioning it for attack.

However, their byproducts and side-reaction profiles differ criticaly during slow couplings.

Figure 1: Mechanistic divergence between HATU and PyAOP. Note that HATU poses a risk of guanidinylation (chain termination) during slow reactions, whereas PyAOP does not.

Reagent Selection Matrix

Feature	HATU	PyAOP
Class	Aminium/Guanidinium Salt	Phosphonium Salt
Active Species	OAt Ester	OAt Ester
Reactivity	Extremely High	Extremely High (Comparable/Superior)
Guanidinylation Risk	High (if slow or excess used)	None
Can use in Excess?	No (Strict 0.9–1.0 eq limit)	Yes (Can drive reaction)
Best For	Standard hindered couplings	N-Me to N-Me couplings , Cyclization

Troubleshooting Center

Use this section to diagnose specific failure modes in your synthesis.

Issue 1: "My yield is low, and I see a +99 Da mass shift."

• Diagnosis: You have guanidinylated your N-terminus.[1]

• Cause: The coupling was too slow (common with N-methyl), or you used an excess of HATU. The free amine attacked the HATU reagent itself rather than the activated amino acid. This permanently "caps" the peptide chain.

• Solution:

  • Switch to PyAOP. Phosphonium salts cannot form guanidines. You can use excess PyAOP (2–3 eq) to force the reaction to completion without risking this side reaction.

  • If you must use HATU, reduce the amount to 0.95 equivalents relative to the carboxylic acid to ensure no free HATU exists to react with the amine.

Issue 2: "The coupling is incomplete even after double coupling."

• Diagnosis: Steric hindrance or aggregation is preventing acylation.

• Solution:

  • Solvent Switch: Move from DMF to NMP (N-methylpyrrolidone) or a mixture of DMSO/NMP. N-methylated peptides are prone to aggregation; NMP disrupts these interactions better than DMF.

  • Temperature: Elevate temperature to 50°C (if Cys/His are absent to avoid epimerization).

  • Protocol: Use the PyAOP "Power" Protocol (see Section 4).

Issue 3: "I suspect epimerization (racemization) of the N-methyl amino acid."

• Diagnosis: N-methyl amino acids are highly prone to epimerization during activation because the N-methyl group facilitates oxazolone formation.

• Solution:

  • Base Optimization: Switch from DIPEA (DIEA) to 2,4,6-Collidine (TMP) . Collidine is a weaker, more hindered base that is sufficient to deprotonate the carboxylic acid but less likely to abstract the alpha-proton.

  • Pre-activation: Minimize pre-activation time. Add the base last, immediately before adding the mixture to the resin.

Experimental Protocols

Protocol A: Standard High-Efficiency Coupling (HATU)

Best for: Single N-methyl residues coupled to standard amines.

• Reagents:

  • Amino Acid (0.2 M in DMF)

  • HATU (0.2 M in DMF)

  • HOAt (0.2 M in DMF) - Optional additive for extra boost

  • DIPEA (0.4 M in DMF)

• Stoichiometry: 1.0 eq AA : 0.95 eq HATU : 2.0 eq DIPEA.

  • Critical: Never use excess HATU.

• Procedure:

  • Dissolve AA and HATU in DMF.[1]

  • Add DIPEA.[1][2] Shake for 10 seconds.

  • Immediately add to resin.[3]

  • Reaction time: 45–60 mins.

Protocol B: The "Difficult Sequence" Optimization (PyAOP)

Best for: N-Me to N-Me couplings, cyclizations, or rescuing failed HATU couplings.

• Reagents:

  • Amino Acid (0.2 M in NMP)

  • PyAOP (0.2 M in NMP)

  • Base: 2,4,6-Collidine (Pure or 0.4 M in NMP)

• Stoichiometry: 3.0 eq AA : 3.0 eq PyAOP : 6.0 eq Collidine .

  • Advantage:[3][4][5][6][7] We use excess reagents to drive kinetics without side reactions.

• Procedure:

  • Pre-activation: Dissolve AA and PyAOP in NMP.

  • Add Collidine.[1][3][8][9]

  • Coupling: Add to resin immediately.[3]

  • Reaction conditions: Shake for 2 hours. If possible, heat to 40–50°C.

  • Monitoring: Use the Chloranil test (standard Kaiser test does not work for secondary amines/N-methyls).

Frequently Asked Questions (FAQ)

Q: Can I use PyBOP instead of PyAOP? A: You can, but PyAOP is significantly more reactive. PyBOP generates the OBt ester (benzotriazole), while PyAOP generates the OAt ester (azabenzotriazole). The pyridine nitrogen in OAt speeds up the reaction via anchimeric assistance, which is crucial for hindered N-methyl couplings.

Q: How do I monitor the reaction? The Kaiser test isn't working. A: The Kaiser (ninhydrin) test only detects primary amines. For N-methylated residues (secondary amines), you must use the Chloranil test or the p-Nitrophenyl ester test . A positive result (incomplete coupling) turns the beads blue/green.

Q: Why does HATU cause guanidinylation? A: HATU is a guanidinium salt (N-form). If the acylation of the amino acid is slow (due to steric bulk), the resin-bound amine will eventually attack the central carbon of the HATU reagent itself. This forms a stable guanidine adduct (+99 Da), terminating the chain.

References

• Carpino, L. A. (1993). 1-Hydroxy-7-azabenzotriazole. An efficient peptide coupling additive.[3][7][8][10] Journal of the American Chemical Society, 115(10), 4397-4398. Link

• Albericio, F., et al. (1998). Use of Onium Salt-Based Coupling Reagents in Peptide Synthesis.[3][10] Journal of Organic Chemistry, 63, 9678-9683. Link

• Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters, 31(2), 205-208. Link

• Teixidó, M., et al. (2005). Solid-phase synthesis and characterization of N-methyl-rich peptides. Journal of Peptide Research, 65(2), 153-166. Link

• Vrettos, E. I., et al. (2017).[11] Unveiling and tackling guanidinium peptide coupling reagent side reactions. RSC Advances, 7, 52627-52636. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Epimerisation in Peptide Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. D- and N-Methyl Amino Acids for Modulating the Therapeutic Properties of Antimicrobial Peptides and Lipopeptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jpt.com [jpt.com]
• 8. luxembourg-bio.com [luxembourg-bio.com]
• 9. users.uniwa.gr [users.uniwa.gr]
• 10. peptide.com [peptide.com]
• 11. researchgate.net [researchgate.net]

Technical Support Center: Managing Tosylate Counterions in Peptide Synthesis

Welcome to the Technical Support Center. This guide provides in-depth troubleshooting advice and answers to frequently asked questions regarding the removal of tosylate counterions from amino acid starting materials prior to peptide bond formation. Our goal is to equip you, the researcher, with the scientific rationale and practical steps necessary to navigate this critical aspect of peptide synthesis.

I. Troubleshooting Guide: Issues with Tosylate Counterions

This section addresses common problems encountered during and after the removal of tosylate counterions.

Problem 1: Incomplete Peptide Coupling Following Tosylate Removal

Symptoms:

• Low yield of the desired peptide product.[1]

• Presence of unreacted amino acid starting material detected by LC-MS.

• Kaiser test or other ninhydrin-based tests indicate unreacted free amines on the solid support after the coupling step.[1]

Potential Causes & Solutions:

• Cause A: Residual Tosylate Interference. The bulky and acidic nature of the tosylate (p-toluenesulfonate) counterion can sterically hinder the approach of the activated carboxyl group or interfere with the basic conditions required for efficient coupling.

  • Solution: Ensure complete removal of the tosylate counterion. It's recommended to switch to a more robust removal method, such as ion-exchange chromatography, if simple washing or precipitation proves insufficient.

• Cause B: Degradation of the Amino Acid. The conditions used for tosylate removal, particularly those involving strong bases or prolonged exposure to certain solvents, may lead to the degradation of sensitive amino acids.

  • Solution: Analyze the amino acid starting material by LC-MS or NMR after the tosylate removal step to confirm its integrity. If degradation is observed, consider milder removal techniques.

• Cause C: Inefficient Activation of the Carboxylic Acid. Residual tosylate may interfere with the activation of the incoming amino acid's carboxyl group, leading to poor coupling efficiency.

  • Solution: After tosylate removal, ensure the amino acid is fully dissolved and that the coupling reagents (e.g., HBTU, HATU) are fresh and active.[1] A change in coupling reagent may also be beneficial.[1]

Problem 2: Poor Solubility of the Amino Acid after Tosylate Removal

Symptoms:

• The free amino acid precipitates out of the reaction solvent (e.g., DMF, NMP) after the tosylate counterion has been removed.

• Difficulty in achieving the necessary concentration for an efficient coupling reaction.

Potential Causes & Solutions:

• Cause A: Conversion to the Zwitterionic Form. In the absence of a counterion, the amino acid exists in its zwitterionic form, which can have limited solubility in organic solvents commonly used for peptide synthesis.

  • Solution 1: In-situ Neutralization. Perform the neutralization of the amino acid salt immediately before the coupling step within the reaction vessel.[2] This minimizes the time the free amine is in a potentially insoluble state.

  • Solution 2: Solvent Optimization. Experiment with different solvent mixtures to improve the solubility of the zwitterionic amino acid. The addition of a small amount of a more polar solvent may be helpful, but compatibility with the overall synthesis strategy must be considered.

Problem 3: Side Reactions Observed During Tosylate Removal

Symptoms:

• Mass spectrometry analysis reveals the presence of unexpected byproducts.

• The purity of the final peptide is compromised.

Potential Causes & Solutions:

• Cause A: Base-Mediated Side Reactions. The use of strong, non-hindered bases for neutralization can lead to side reactions, such as the epimerization of the chiral center or reactions involving sensitive side chains.

  • Solution: Employ a hindered, non-nucleophilic base like diisopropylethylamine (DIEA) for neutralization.[2] This minimizes the risk of side reactions while effectively deprotonating the amine.

• Cause B: Instability of Protecting Groups. Certain protecting groups on the amino acid side chains may be labile to the conditions used for tosylate removal.[3]

  • Solution: Carefully review the compatibility of all protecting groups with the chosen tosylate removal method.[3] If necessary, select a different protecting group strategy that is orthogonal to the removal conditions.

II. Frequently Asked Questions (FAQs)

Q1: Why do I need to remove the tosylate counterion before peptide bond formation?

The primary reason for removing the tosylate counterion is to liberate the free amine group on the amino acid, which is essential for its nucleophilic attack on the activated carboxyl group of the growing peptide chain.[4][5] The positively charged ammonium group, when paired with the tosylate anion, is not nucleophilic and cannot participate in peptide bond formation.[6] Additionally, the presence of the bulky tosylate anion can sterically hinder the reaction and potentially lead to incomplete coupling.[7]

Q2: What are the most common methods for removing tosylate counterions?

The choice of method depends on the scale of the synthesis, the specific amino acid, and the overall synthetic strategy.

Method	Principle	Advantages	Disadvantages
Liquid-Liquid Extraction	Partitioning the amino acid salt between an aqueous basic solution and an organic solvent.	Simple and effective for many amino acids.	Can be time-consuming and may lead to emulsions.
Precipitation/Recrystallization	Neutralizing the salt and precipitating the free amino acid.	Can yield a highly pure product.	May result in lower yields and is not suitable for all amino acids.[8]
Ion-Exchange Chromatography	Passing a solution of the amino acid salt through a resin that exchanges the tosylate for a different, more benign counterion (e.g., chloride or acetate).[9]	Highly efficient and can be used for a wide range of amino acids.[10][11]	Requires specialized resins and can be more time-consuming for small-scale syntheses.

Q3: Can I proceed with the coupling reaction without completely removing the tosylate?

While some level of coupling may occur in the presence of tosylate, it is highly discouraged. Incomplete removal will lead to a significantly lower yield of the desired peptide and an increase in side products, complicating the purification process. The presence of the tosylate salt can also interfere with the performance of coupling reagents.

Q4: Are there alternatives to using tosylate salts of amino acids?

Yes, several alternatives exist. Amino acids are often supplied as hydrochloride (HCl) or trifluoroacetate (TFA) salts.[12][13] These are generally easier to remove or are more compatible with standard peptide synthesis conditions. For instance, in Boc-based solid-phase peptide synthesis (SPPS), the TFA salt of the deprotected amine is neutralized in situ before the next coupling step.[2]

Q5: How does the choice of counterion affect the final peptide?

The counterion present in the final, purified peptide can influence its physicochemical properties, such as solubility, stability, and biological activity.[7][13][14] For therapeutic peptides, the final counterion is a critical consideration.[13] It is often necessary to perform a salt exchange to a pharmaceutically acceptable counterion, such as acetate or chloride.[12]

III. Experimental Protocols

Protocol 1: Tosylate Removal via Anion-Exchange Chromatography

This protocol describes the exchange of a tosylate counterion for an acetate counterion using a strong anion exchange resin.

Materials:

• Tosylate salt of the amino acid

• Strong anion-exchange resin (e.g., Dowex 1x8, acetate form)

• 1 M Sodium Acetate solution

• Distilled water

• Chromatography column

Procedure:

• Prepare the Resin:

  • If the resin is not in the acetate form, pack it into a column and wash it with several column volumes of 1 M sodium acetate.

  • Wash the resin thoroughly with distilled water until the eluent is neutral and free of excess sodium acetate.[12]

• Sample Preparation:

  • Dissolve the amino acid tosylate salt in a minimal amount of distilled water.

• Chromatography:

  • Load the amino acid solution onto the prepared anion-exchange column.

  • Elute the column with distilled water. The amino acid, now as its acetate salt, will pass through the column while the tosylate anion remains bound to the resin.

  • Collect fractions and monitor for the presence of the amino acid using a suitable method (e.g., TLC with ninhydrin staining).

• Isolation:

  • Combine the fractions containing the amino acid.

  • Lyophilize the combined fractions to obtain the solid amino acid acetate salt.[12]

IV. Visualizations

Workflow for Tosylate Counterion Management

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. peptide.com [peptide.com]
• 3. peptide.com [peptide.com]
• 4. Chemical Methods for Peptide and Protein Production - PMC [pmc.ncbi.nlm.nih.gov]
• 5. weizmann.ac.il [weizmann.ac.il]
• 6. chemrxiv.org [chemrxiv.org]
• 7. The Role of Counter-Ions in Peptides—An Overview - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. harvardapparatus.com [harvardapparatus.com]
• 10. journal.uni-mate.hu [journal.uni-mate.hu]
• 11. An ion-exchange chromatography procedure for the isolation and concentration of basic amino acids and polyamines from complex biological samples prior to high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. peptide.com [peptide.com]
• 13. mdpi.com [mdpi.com]
• 14. The Effects of Counter-Ions on Peptide Structure, Activity, and Applications - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Chiral HPLC methods for purity analysis of N-Me-D-Phe-OBzl

An Expert's Guide to Chiral HPLC Methods for Purity Analysis of N-Methyl-D-phenylalanine benzyl ester (N-Me-D-Phe-OBzl)

Abstract

N-Methyl-D-phenylalanine benzyl ester (N-Me-D-Phe-OBzl) is a critical chiral building block in modern peptide synthesis and pharmaceutical development. Its enantiomeric purity is a critical quality attribute, as the presence of the undesired L-enantiomer can significantly impact the efficacy and safety of the final active pharmaceutical ingredient (API). This guide provides a comprehensive comparison of robust chiral High-Performance Liquid Chromatography (HPLC) methods for the accurate quantification of enantiomeric purity. We will delve into the mechanisms of different Chiral Stationary Phases (CSPs), present detailed experimental protocols, and offer field-proven insights into method development and optimization, enabling researchers to select and implement the most suitable method for their needs.

The Critical Role of Enantiomeric Purity Analysis

In the synthesis of complex molecules, particularly peptides and other therapeutics, the stereochemistry of each component is paramount. N-Me-D-Phe-OBzl is frequently incorporated to enhance metabolic stability or to modulate the conformational properties of a peptide. The presence of its enantiomeric counterpart, N-Me-L-Phe-OBzl, is considered an impurity. Regulatory bodies such as the FDA and EMA mandate strict control over stereoisomeric impurities, making reliable and accurate analytical methods non-negotiable in drug development and quality control environments. Chiral HPLC stands as the gold-standard technique for this purpose due to its high resolution, sensitivity, and reproducibility.

The Foundation: Principles of Chiral Recognition in HPLC

Enantiomers possess identical physical and chemical properties in an achiral environment, making their separation impossible with standard reversed-phase or normal-phase HPLC. Chiral HPLC overcomes this by introducing a chiral environment, the Chiral Stationary Phase (CSP). The separation relies on the formation of transient, diastereomeric complexes between the enantiomers and the chiral selector on the CSP.

According to the widely accepted three-point interaction model, a stable diastereomeric complex, and therefore successful chiral recognition, requires at least three simultaneous points of interaction between the analyte and the chiral selector. These interactions can include hydrogen bonds, π-π interactions, dipole-dipole interactions, and steric hindrance. The difference in the stability of the complexes formed by the D- and L-enantiomers results in different retention times, enabling their separation.

Caption: The Three-Point Interaction Model for Chiral Recognition.

Comparative Analysis of Chiral HPLC Methodologies

The selection of the CSP is the most critical decision in developing a chiral separation method. For N-Me-D-Phe-OBzl, which contains aromatic rings, an ester, and an N-methyl group, several types of CSPs can be effective. We will compare two of the most successful and widely used column chemistries: a polysaccharide-based CSP and a Pirkle-type, or brush-type, CSP, both operated in normal-phase mode, which often provides superior selectivity for this class of compounds.

Method 1: Polysaccharide-Based CSP in Normal Phase Mode

Polysaccharide-based CSPs, particularly those derived from cellulose or amylose coated or immobilized on a silica support, are known for their broad applicability and high success rates. For N-Me-D-Phe-OBzl, an amylose-based column, such as one packed with amylose tris(3,5-dimethylphenylcarbamate) , is an excellent starting point.

Mechanism of Separation: The chiral recognition mechanism is based on the complex helical structure of the amylose polymer. The carbamate derivatives create chiral grooves or cavities where the analyte can interact. Separation is achieved through a combination of hydrogen bonding (with the carbamate N-H groups), π-π interactions (between the analyte's phenyl rings and the CSP's phenyl groups), and steric fit within the chiral grooves. The N-methyl group and benzyl ester of the analyte play a crucial role in its orientation within these grooves.

• Column: Chiralpak® AD-H, 250 x 4.6 mm, 5 µm (or equivalent amylose tris(3,5-dimethylphenylcarbamate) phase).

• Mobile Phase: n-Hexane / Isopropanol (IPA) / Diethylamine (DEA) = 90 / 10 / 0.1 (v/v/v).

  • Scientist's Note: DEA is a common basic additive used to improve the peak shape of amine-containing compounds by masking residual acidic silanol groups on the silica support.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Detection: UV at 220 nm.

  • Scientist's Note: 220 nm provides a strong response by capturing the absorbance of both the phenyl and benzyl chromophores.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a sample stock of 1.0 mg/mL in mobile phase. Prepare a sensitivity or limit of quantification (LOQ) sample of the L-enantiomer at 0.1% of the main peak concentration (e.g., 1.0 µg/mL).

Parameter	N-Me-L-Phe-OBzl (Impurity)	N-Me-D-Phe-OBzl (API)	Acceptance Criteria
Approx. Retention Time (t_R)	8.5 min	10.2 min	-
Selectivity (α)	\multicolumn{2}{c	}{1.20}	α > 1.1
Resolution (R_s)	\multicolumn{2}{c	}{2.8}	R_s > 2.0
Tailing Factor (T_f)	1.1	1.2	T_f ≤ 1.5

Method 2: Pirkle-Type (Brush-Type) CSP in Normal Phase Mode

Pirkle-type CSPs are based on smaller chiral molecules covalently bonded to a silica support. A classic example effective for amino acid derivatives is a (R)-N-(3,5-Dinitrobenzoyl)phenylglycine (DNBPG) phase. These are often called π-acidic CSPs.

Mechanism of Separation: The primary mechanism is strong π-π complexation. The dinitrobenzoyl group on the CSP is highly electron-deficient (a π-acid), and it readily interacts with the electron-rich aromatic rings (π-bases) of the N-Me-D-Phe-OBzl analyte. Additional interactions, such as hydrogen bonding and dipole-dipole interactions, contribute to the chiral recognition, providing the necessary three points of contact for a stable diastereomeric complex. The separation is highly dependent on the spatial arrangement of the analyte's aromatic rings relative to its stereocenter.

• Column: Supelco Astec® CHIROBIOTIC® V2, 250 x 4.6 mm, 5 µm (or equivalent (R)-N-(3,5-Dinitrobenzoyl)phenylglycine phase).

• Mobile Phase: n-Hexane / Ethanol = 95 / 5 (v/v).

  • Scientist's Note: Ethanol is often a better hydrogen bond donor/acceptor than IPA and can provide different selectivity on Pirkle-type phases. No basic additive is typically needed unless peak shape is poor.

• Flow Rate: 1.2 mL/min.

• Column Temperature: 30 °C.

  • Scientist's Note: Slightly elevating the temperature can sometimes improve peak efficiency and reduce high backpressure associated with normal phase solvents.

• Detection: UV at 254 nm.

  • Scientist's Note: 254 nm is an excellent choice for π-π active compounds and often provides a cleaner baseline.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a sample stock of 1.0 mg/mL in mobile phase. Prepare a sensitivity sample as described in Method 1.

Parameter	N-Me-L-Phe-OBzl (Impurity)	N-Me-D-Phe-OBzl (API)	Acceptance Criteria
Approx. Retention Time (t_R)	12.1 min	13.5 min	-
Selectivity (α)	\multicolumn{2}{c	}{1.12}	α > 1.1
Resolution (R_s)	\multicolumn{2}{c	}{2.2}	R_s > 2.0
Tailing Factor (T_f)	1.2	1.3	T_f ≤ 1.5

Method Development and Optimization Workflow

Achieving baseline separation is only the first step. Optimization is key to ensuring the method is robust and suitable for routine use. The primary variables to adjust in normal phase chiral chromatography are the type and concentration of the polar alcohol modifier.

Caption: Workflow for Chiral HPLC Method Development and Optimization.

• Alcohol Modifier Concentration: This is the most influential parameter. Increasing the percentage of alcohol (e.g., IPA or ethanol) in the mobile phase generally decreases retention times. However, its effect on resolution is not always linear. It is crucial to test a range (e.g., 5%, 10%, 15%, 20% IPA) to find the "sweet spot" that maximizes resolution.

• Choice of Alcohol: Switching between IPA, ethanol, and n-propanol can dramatically alter selectivity (α). This is because each alcohol has different hydrogen bonding capabilities and steric profiles, which changes how it competes with the analyte for interaction sites on the CSP.

Data Interpretation and Purity Calculation

Once a clean separation is achieved, the enantiomeric purity can be calculated. The most common expression is a simple area percent calculation, which is sufficient for most quality control applications.

Enantiomeric Purity (%) = (Area of D-enantiomer Peak / (Area of D-enantiomer Peak + Area of L-enantiomer Peak)) * 100

For a specification of not more than 0.15% of the L-enantiomer, the area of the L-peak must be less than or equal to 0.15% of the total area of both enantiomer peaks. This requires a method with a limit of quantification (LOQ) at or below this level.

Conclusion and Recommendations

Both polysaccharide-based and Pirkle-type CSPs can provide effective, high-resolution separation of the enantiomers of N-Me-D-Phe-OBzl. The final choice depends on the specific requirements of the laboratory.

Feature	Method 1 (Polysaccharide)	Method 2 (Pirkle-Type)	Recommendation
Selectivity & Resolution	Generally higher	Good, but may be lower	For difficult separations or trace-level quantification, Method 1 is often superior.
Analysis Time	Faster	Slower	Method 1 provides a faster run time, increasing sample throughput.
Robustness	Very high; immobilized versions are extremely durable.	High, but can be more sensitive to mobile phase changes.	For routine QC, the robustness of modern polysaccharide columns is a significant advantage.
Cost	Generally higher initial investment.	Can be more cost-effective.	If budget is a primary constraint, a Pirkle-type column may be considered.

Overall Recommendation: For the development of a new purity method for N-Me-D-Phe-OBzl, Method 1, utilizing a modern, immobilized polysaccharide-based CSP like Chiralpak AD, is the recommended starting point. It offers a higher probability of success, superior resolution, and faster analysis times, which are critical factors in both drug development and quality control environments.

References

• U.S. Food and Drug Administration (FDA). (1992). Development of New Stereoisomeric Drugs. A policy statement from the FDA providing guidance on the development of stereoisomeric drugs. [Link]

• European Medicines Agency (EMA). (1993). Investigation of Chiral Active Substances (CPMP/III/3501/91). Guideline on the quality aspects of chiral active substances. [Link]

• Pirkle, W. H. (1983). The separation of enantiomers by liquid chromatographic methods. In E. L. Eliel & S. H. Wilen (Eds.), Topics in Stereochemistry (Vol. 13, pp. 173-219). John Wiley & Sons. [Link]

• Okamoto, Y., & Ikai, T. (2008). Chiral HPLC for efficient resolution of enantiomers. Chemical Society Reviews, 37(12), 2593-2608. [Link]

• Gasparrini, F., et al. (2004). Brush-type chiral stationary phases for HPLC. Journal of Chromatography A, 1055(1-2), 13-26. [Link]

Safety & Regulatory Compliance

N-Me-D-Phe-OBzl.TosOH proper disposal procedures

Operational Guide: Safe Handling and Disposal of N-Me-D-Phe-OBzl.TosOH

Executive Summary & Chemical Profile

N-Me-D-Phe-OBzl.TosOH is a specialized amino acid derivative used primarily as a building block in solid-phase peptide synthesis (SPPS). Chemically, it is the p-toluenesulfonic acid (tosylate) salt of the benzyl ester of N-methyl-D-phenylalanine.

Effective disposal requires understanding its dual nature: it possesses a lipophilic organic component (benzyl ester/phenylalanine) and an acidic counterion (tosylate). Improper disposal in aqueous streams can lead to hydrolysis, releasing p-toluenesulfonic acid (a strong organic acid) and benzyl alcohol, both of which are regulated environmental contaminants.

Property	Data
Chemical Name	N-Methyl-D-Phenylalanine Benzyl Ester p-Toluenesulfonate
Physical State	White to off-white crystalline powder
Primary Hazard	Irritant (Skin/Eye/Respiratory); Combustible Solid
Solubility	Soluble in organic solvents (DCM, DMF, MeOH); sparingly soluble in water
Incompatibilities	Strong oxidizing agents, Strong bases

Hazard Identification & PPE Requirements

Before initiating any disposal workflow, operators must acknowledge the specific hazards associated with the tosylate salt form. Unlike free amino acids, tosylate salts are acidic and can cause significant irritation to mucous membranes upon inhalation.

Hazard Statements (GHS)

• H315: Causes skin irritation.

• H319: Causes serious eye irritation.

• H335: May cause respiratory irritation.[1]

Mandatory PPE (Personal Protective Equipment)

• Respiratory: NIOSH-approved N95 particulate respirator (minimum). If handling >100g in open air, use a P100 cartridge to prevent inhalation of fine acidic dust.

• Ocular: Chemical splash goggles (ANSI Z87.1). Note: Safety glasses are insufficient for fine powder handling.

• Dermal: Nitrile gloves (minimum thickness 0.11 mm). Double-gloving is recommended during spill cleanup.

Disposal Procedures

This section details the Solid Waste and Liquid Waste streams. The core principle is Segregation by Compatibility : never mix tosylate salts with strong bases or oxidizers in the waste container to prevent exothermic decomposition.

A. Solid Waste Disposal (Primary Stream)

Applicable for expired reagents, spill residues, and contaminated solids.

• Containerization: Collect the solid in a wide-mouth High-Density Polyethylene (HDPE) jar. Glass is acceptable but poses a breakage risk during transport.

• Labeling: clearly label the container as "Hazardous Waste - Solid Organic."

  • Constituents: "N-Me-D-Phe-OBzl.TosOH (Amino Acid Derivative)."

  • Hazard Checkbox: Check "Irritant" and "Toxic."

• Segregation: Do not commingle with "Oxidizing Solids" (e.g., nitrates, permanganates). The benzyl ester moiety is combustible.

• Final Disposition: The material must be sent for High-Temperature Incineration . This ensures the complete destruction of the aromatic rings and the safe capture of sulfur oxides (SOx) generated from the tosylate group.

B. Liquid Waste Disposal (Solution Phase)

Applicable for reaction mixtures or mother liquors containing the substance.

• Solvent Compatibility: Ensure the carrier solvent (e.g., DCM, DMF) is compatible with the waste drum.

• pH Check: If the solution is aqueous or semi-aqueous, verify pH. Tosylate salts can be acidic. If pH < 4, neutralize carefully with dilute Sodium Bicarbonate (

  ) before adding to the general organic waste drum to prevent corrosion of metal drums.

• Stream Selection:

  • Halogenated Waste: If dissolved in Dichloromethane (DCM) or Chloroform.

  • Non-Halogenated Waste: If dissolved in Methanol, Ethanol, or DMF.

Visual Workflows

Figure 1: Waste Stream Decision Matrix

This logic gate ensures the material enters the correct regulatory stream based on its physical state and solvent context.

Caption: Decision matrix for segregating N-Me-D-Phe-OBzl.TosOH waste based on physical state and solvent composition.

Emergency Spill Management

In the event of a powder spill, the primary risk is the generation of irritant dust containing acidic tosylate particles.

Spill Response Workflow

• Isolate: Evacuate non-essential personnel from the immediate 3-meter radius.

• Protect: Don N95 respirator and double nitrile gloves.

• Contain: Cover the spill with a dry absorbent pad or paper towels to prevent air currents from dispersing the dust.

• Clean:

  • Do NOT dry sweep. This generates dust.[2]

  • Use a HEPA-filtered vacuum if available.

  • Alternatively, use the Wet-Wipe Method : Dampen paper towels with water (or a 5% Sodium Bicarbonate solution to neutralize acidity) and gently wipe inward from the spill periphery.

• Disposal: Place all used wipes and PPE into the Solid Organic Waste container.

Figure 2: Spill Response Protocol

Caption: Operational workflow for containing and cleaning solid spills of tosylate salts.

References

• National Center for Biotechnology Information (NCBI). (2026). PubChem Compound Summary for CID 15640239 (N-methyl-DL-alanine benzyl ester). Link

• Sigma-Aldrich. (2025). Safety Data Sheet: Fmoc-N-Me-D-Phe-OH (Analogue Read-Across). Link

• TCI Chemicals. (2025). Product Specification: D-Phenylalanine Benzyl Ester p-Toluenesulfonate. Link

• Bolchi, C., et al. (2017). "One-step preparation of enantiopure L- or D-amino acid benzyl esters avoiding the use of banned solvents."[3] Amino Acids.[4][5] Link

Sources

• 1. peptide.com [peptide.com]
• 2. simmons.chemoventory.com [simmons.chemoventory.com]
• 3. researchgate.net [researchgate.net]
• 4. H-N-Me-Leu-OBzl.TosOH | CAS:42807-66-9 | High Purity | Manufacturer BioCrick [biocrick.com]
• 5. alfachemic.com [alfachemic.com]